Architectural and Synthetic Profiling of 2-Methoxy-5-nitropyridin-3-ol: A Technical Guide for Medicinal Chemistry
Executive Summary In the landscape of modern medicinal chemistry and drug discovery, highly functionalized pyridine scaffolds serve as critical building blocks for designing targeted therapeutics. 2-Methoxy-5-nitropyridi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern medicinal chemistry and drug discovery, highly functionalized pyridine scaffolds serve as critical building blocks for designing targeted therapeutics. 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8)[1] is a prime example of a versatile, electron-deficient heteroaromatic system. Characterized by a unique "push-pull" electronic topography—combining electron-donating methoxy and hydroxyl groups with a strongly electron-withdrawing nitro group—this molecule offers exceptional regiocontrol for downstream derivatization.
This whitepaper provides an in-depth technical analysis of 2-methoxy-5-nitropyridin-3-ol, detailing its physicochemical properties, intrinsic chemical reactivity, and a self-validating synthetic methodology designed for high-yield isolation.
The molecular architecture of 2-methoxy-5-nitropyridin-3-ol is defined by its SMILES string: OC1=CC(=O)=CN=C1OC[2]. The spatial arrangement of substituents on the pyridine ring dictates both its physical properties and its behavior in biological systems. The presence of the C3-hydroxyl group provides a critical hydrogen-bond donor, while the C5-nitro group and the pyridine nitrogen act as potent hydrogen-bond acceptors, making it an ideal pharmacophore core[3].
Table 1: Physicochemical and Structural Parameters
Low molecular weight, ideal for fragment-based drug design (FBDD)[3].
Topological Polar Surface Area (TPSA)
88.2 Ų
Optimal for oral bioavailability; suggests moderate blood-brain barrier (BBB) permeability[4].
Estimated LogP
~1.0 - 1.3
Hydrophilic/lipophilic balance suitable for aqueous solubility[4].
Electronic Topography & Chemical Reactivity
The reactivity of 2-methoxy-5-nitropyridin-3-ol is governed by the synergistic electronic effects of its substituents. The pyridine nitrogen and the C5-nitro group exert a strong
−I
(inductive) and
−M
(mesomeric) pull, severely depleting electron density from the ring. Conversely, the C2-methoxy and C3-hydroxyl groups provide
+M
stabilization.
This push-pull dynamic makes the C2 position highly susceptible to Nucleophilic Aromatic Substitution (SNAr), while the C4 and C6 positions remain activated for specific electrophilic modifications if the nitro group is subsequently reduced.
Fig 1. Electronic topography and site-specific reactivity of 2-methoxy-5-nitropyridin-3-ol.
Validated Synthetic Methodology: SNAr Pathway
While direct nitration of 2-methoxy-3-hydroxypyridine is possible, it often yields a mixture of regioisomers. The most robust, regioselective, and scalable method relies on the Nucleophilic Aromatic Substitution (SNAr) of (CAS: 1395037-06-5)[5] using sodium methoxide.
Experimental Protocol: Step-by-Step Synthesis
1. Substrate Preparation:
Dissolve 1.0 equivalent of 2-chloro-5-nitropyridin-3-ol in anhydrous methanol to achieve a 0.2 M concentration.
Causality: The reaction must be conducted under an inert argon atmosphere using anhydrous solvents to prevent the competitive formation of 2-hydroxy-5-nitropyridin-3-ol via hydroxide nucleophilic attack.
2. Nucleophilic Addition:
Cool the reaction flask to 0 °C using an ice bath. Slowly add 1.5 equivalents of a 25% wt sodium methoxide (NaOMe) solution in methanol dropwise over 15 minutes.
Causality: The extreme electron-withdrawing nature of the
−NO2
group highly activates the C2-chloride. Cooling the system prevents exothermic degradation and suppresses unwanted ring-opening side reactions.
3. Reaction Propagation:
Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4 to 6 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc 1:1) or LC-MS.
Causality: The SNAr mechanism proceeds through a stabilized Meisenheimer complex. Room temperature provides sufficient thermal energy to overcome the activation barrier without inducing decomposition.
4. Quenching & Acidification (Critical Step):
Concentrate the mixture under reduced pressure to remove excess methanol. Dilute the resulting residue with distilled water. Slowly add 1M HCl dropwise until the pH reaches 4.0–4.5 .
Causality: Due to the electron-withdrawing nitro group, the C3-hydroxyl group is relatively acidic (estimated
pKa
~5.5). In the basic NaOMe environment, the product exists as a water-soluble sodium phenoxide salt. Acidifying to pH 4.0 ensures full protonation to the neutral organic molecule. Dropping the pH below 2.0 must be avoided, as it risks protonating the pyridine nitrogen, which would pull the product back into the aqueous phase as a hydrochloride salt.
5. Isolation:
Filter the resulting bright yellow precipitate. Wash the filter cake thoroughly with ice-cold distilled water to remove NaCl byproducts. Dry the solid under high vacuum at 45 °C for 12 hours to afford the pure target compound.
Fig 2. Step-by-step SNAr synthetic workflow from 2-chloro-5-nitropyridin-3-ol.
Downstream Applications in Drug Discovery
In medicinal chemistry, 2-methoxy-5-nitropyridin-3-ol is rarely the final drug candidate; rather, it is a highly programmable scaffold.
Nitro Reduction: The C5-nitro group can be smoothly reduced to an amine using
H2
and Pd/C. The resulting 5-amino-2-methoxypyridin-3-ol is a potent nucleophile, frequently utilized in amide coupling reactions to synthesize kinase inhibitors targeting the ATP-binding pocket.
O-Alkylation: The C3-hydroxyl group can undergo Williamson ether synthesis with various alkyl halides. This is a standard technique used to tune the lipophilicity (LogP) of the molecule, optimizing it for GPCR (G-protein coupled receptor) modulation.
Fig 3. Pharmacophore derivatization pathways for downstream drug discovery applications.
Analytical Characterization Standards
To validate the structural integrity of the synthesized 2-methoxy-5-nitropyridin-3-ol, the following analytical benchmarks should be met:
δ
~8.6 ppm (d, J = 2.4 Hz, 1H, C6-H). Highly deshielded due to proximity to the pyridine nitrogen and the nitro group.
δ
~7.9 ppm (d, J = 2.4 Hz, 1H, C4-H). Deshielded by the nitro group, but less so than C6.
δ
~3.9 ppm (s, 3H, -OCH
3
).
The meta-coupling constant (J ~ 2.4 Hz) between the C4 and C6 protons is the definitive proof that the regiochemistry is intact and no unwanted substitution occurred at these positions.
References
National Center for Biotechnology Information (PubChem). "2-Methoxy-5-nitropyridin-3-ol | C6H6N2O4 | CID 71342032." PubChem Database. URL:[Link]
National Center for Biotechnology Information (PubChem). "2-(Difluoromethyl)-5-hydroxy-6-methoxy-3-nitropyridine | C7H6F2N2O4 | CID 118854284." PubChem Database. URL:[Link]
Strategic Functionalization of 2-Methoxy-5-nitropyridin-3-ol: A Technical Guide to Orthogonal Reactivity in Pyridine Scaffolds
Executive Summary In modern drug discovery, highly functionalized heterocyclic scaffolds are paramount for developing targeted therapeutics. 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) represents a uniquely versatil...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery, highly functionalized heterocyclic scaffolds are paramount for developing targeted therapeutics. 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) represents a uniquely versatile building block[1]. Featuring a "push-pull" electronic system, this compound offers three distinct, orthogonally reactive handles: a C2-methoxy directing group, a C3-phenolic hydroxyl for etherification, and a C5-nitro group primed for reduction[2].
This whitepaper provides an in-depth mechanistic analysis and self-validating experimental protocols for the strategic functionalization of 2-Methoxy-5-nitropyridin-3-ol. By mastering the causality behind these chemical transformations, researchers can efficiently integrate this scaffold into advanced pharmacophores, particularly in the design of ATP-competitive kinase inhibitors and novel antimicrobial agents.
Physicochemical Profiling & Structural Analysis
The reactivity of 2-Methoxy-5-nitropyridin-3-ol is dictated by the competing electronic effects of its substituents. The strongly electron-withdrawing C5-nitro group depletes electron density from the pyridine ring, activating it toward nucleophilic attack. Conversely, the C2-methoxy and C3-hydroxyl groups donate electron density via resonance (
+M
effect), stabilizing the ring and directing electrophilic or radical substitutions to specific loci.
Table 1: Quantitative Physicochemical Properties
Data aggregated from computational models and structural databases[2][3].
Property
Value
Implication for Synthesis
CAS Registry Number
138256-03-8
Standard identifier for procurement and safety tracking.
Molecular Formula
C6H6N2O4
High heteroatom-to-carbon ratio; excellent for hydrogen bonding.
Molecular Weight
170.12 g/mol
Low molecular weight allows for extensive downstream elaboration without exceeding Lipinski's Rule of 5.
Topological Polar Surface Area (TPSA)
~88.2 Ų
High polarity; requires polar aprotic or protic solvents (e.g., DMF, EtOH) for complete dissolution during reactions.
Predicted pKa (Hydroxyl)
~8.9
The C3-OH is weakly acidic. Deprotonation requires moderate bases (e.g., K2CO3, Cs2CO3) for
SN2
alkylations.
Hydrogen Bond Donors/Acceptors
1 / 5
The free hydroxyl acts as a donor, while the nitro, methoxy, and pyridine nitrogen act as acceptors.
The true value of 2-Methoxy-5-nitropyridin-3-ol lies in its orthogonal reactivity . You can selectively modify one functional group without requiring cumbersome protection/deprotection steps for the others.
C3-Etherification: The hydroxyl group can undergo Mitsunobu inversion or standard Williamson ether synthesis. The adjacent C2-methoxy group provides steric shielding, which can influence the trajectory of bulky electrophiles[4].
C5-Nitro Reduction: The nitro group can be chemoselectively reduced to an amine (yielding 5-amino-2-methoxy-pyridin-3-ol derivatives) using catalytic hydrogenation. This amine is a critical hinge-binding motif in kinase inhibitor design[5].
C2-Demethylation/Substitution: Under harsh nucleophilic conditions or strong Lewis acid catalysis (e.g.,
BBr3
), the methoxy group can be cleaved or displaced, though this is usually reserved for late-stage functionalization.
Orthogonal functionalization pathways of 2-Methoxy-5-nitropyridin-3-ol.
Validated Experimental Methodologies
As an Application Scientist, I emphasize that protocols must be self-validating. The following methodologies detail not just the how, but the causality behind each reagent choice to ensure high fidelity and reproducibility.
Protocol 1: Selective C3-O-Alkylation via Mitsunobu Reaction
The Mitsunobu reaction is ideal for coupling the C3-hydroxyl with primary or secondary alcohols, particularly when stereochemical inversion of a chiral alcohol is required[4].
Reagents:
2-Methoxy-5-nitropyridin-3-ol (1.0 eq)
Target Alcohol (R-OH) (1.2 eq)
Triphenylphosphine (
PPh3
) (1.5 eq)
Diisopropyl azodicarboxylate (DIAD) (1.5 eq)
Anhydrous Tetrahydrofuran (THF)
Step-by-Step Workflow:
System Purging: Flame-dry a round-bottom flask and purge with Argon. Causality: The betaine intermediate formed by
PPh3
and DIAD is highly moisture-sensitive. Water will prematurely hydrolyze the intermediate, killing the catalytic cycle.
Dissolution: Dissolve 2-Methoxy-5-nitropyridin-3-ol, the target alcohol, and
PPh3
in anhydrous THF. Cool the mixture to 0°C in an ice bath.
DIAD Addition: Add DIAD dropwise over 15 minutes. Causality: DIAD is preferred over DEAD due to a superior safety profile and lower volatility. Dropwise addition at 0°C controls the exothermic formation of the betaine adduct and prevents unwanted side reactions with the nitro group.
Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours. Monitor via TLC (Hexanes:EtOAc, 3:1). The product spot will typically be less polar than the starting pyridine.
Workup & Validation: Quench with saturated
NaHCO3
. Extract with Ethyl Acetate (
3×20
mL). Wash the organic layer with brine, dry over anhydrous
Na2SO4
, and concentrate. Purify via flash column chromatography to remove triphenylphosphine oxide (
Ph3P=O
) byproducts.
Protocol 2: Chemoselective Reduction of the C5-Nitro Group
Transforming the C5-nitro group into an amine is a gateway to cross-coupling reactions (e.g., Buchwald-Hartwig amination)[5][6].
Catalyst Loading: In a heavy-walled reaction flask, add the starting material and absolute Ethanol. Carefully add the 10% Pd/C catalyst. Causality: Ethanol is chosen as a protic solvent because it stabilizes the polar transition states during the reduction of the nitro group, accelerating the reaction compared to aprotic solvents.
Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask under a vacuum and backfill with Argon (repeat 3 times). Finally, evacuate and backfill with
H2
gas from a balloon. Causality: Strict removal of oxygen is critical to prevent the explosive ignition of Pd/C in the presence of hydrogen and solvent vapors.
Hydrogenation: Stir vigorously at room temperature for 2–6 hours. The reaction is self-validating: the disappearance of the yellow tint (characteristic of the conjugated nitroaromatic system) indicates conversion to the amine.
Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Causality: Celite prevents the finely divided palladium particles from passing through standard filter paper, which would otherwise contaminate the final API.
Concentration: Concentrate the filtrate under reduced pressure to yield the crude 5-amino derivative, which is generally pure enough (>95%) for immediate downstream coupling.
Applications in Drug Development: Kinase Inhibition
Once reduced, the resulting 5-amino-2-methoxy-pyridin-3-ol scaffold acts as a highly effective hinge-binding motif in the design of ATP-competitive kinase inhibitors. The newly formed C5-amine can act as a hydrogen bond donor to the kinase hinge region, while the pyridine nitrogen acts as a hydrogen bond acceptor.
By utilizing the C3-position (via the Mitsunobu protocol described above) to attach bulky, lipophilic vectors, researchers can direct the molecule into the hydrophobic pocket of the kinase active site, achieving high selectivity against specific targets like EGFR, PI3K, or AKT[7].
Mechanism of action for pyridine-derived kinase inhibitors blocking signaling.
Conclusion
2-Methoxy-5-nitropyridin-3-ol is far more than a simple reagent; it is a programmable scaffold. By understanding the causality of its electronic push-pull system, drug development professionals can leverage orthogonal Mitsunobu etherifications and chemoselective reductions to rapidly generate complex, bioactive libraries. Adhering to the rigorous, self-validating protocols outlined in this guide ensures high yields, structural integrity, and scalable transitions from bench to pilot-plant manufacturing.
References
National Center for Biotechnology Information (NIH). PubChem Compound Summary for CID 71342032, 2-Methoxy-5-nitropyridin-3-ol. Retrieved from [Link]
Journal of Medicinal Chemistry (ACS Publications). Chemistry and Pharmacology of a Series of Unichiral Analogues... Designed as α4β2-Nicotinic Acetylcholine Receptor Agonists. Retrieved from [Link]
Chemical Communications (RSC Publishing). Carbenoid-mediated N–O bond insertion and its application in the synthesis of pyridines. Retrieved from [Link]
Application Note: Synthesis and Isolation Protocol for 2-Methoxy-5-nitropyridin-3-ol
Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists. Introduction and Strategic Rationale 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) is a highly functionalized p...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists.
Introduction and Strategic Rationale
2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) is a highly functionalized pyridine derivative widely utilized as a building block in the development of pharmaceuticals, particularly in the synthesis of kinase inhibitors and other targeted therapeutics[1]. The molecule features three distinct functional groups (methoxy, nitro, and hydroxyl) on a pyridine core, offering multiple vectors for downstream diversification.
While direct nitration of 2-methoxypyridin-3-ol is possible, it often yields a mixture of regioisomers and requires harsh oxidative conditions. A more regioselective and scalable approach relies on the Nucleophilic Aromatic Substitution (
SNAr
) of 2-chloro-5-nitropyridin-3-ol using sodium methoxide (NaOMe)[2].
Mechanistic Causality:
Activation: The chlorine atom at the C2 position is highly activated toward nucleophilic attack by both the electron-withdrawing pyridine nitrogen (ortho) and the nitro group at C5 (para).
Stoichiometric Considerations: The C3 hydroxyl group is acidic (pKa ~8.5). Therefore, the first equivalent of NaOMe will deprotonate the hydroxyl group to form a sodium salt. A second equivalent is strictly required to act as the nucleophile for the
SNAr
displacement of the chloride.
Experimental Workflow and Pathway Visualization
Figure 1: Logical workflow for the
SNAr
synthesis of 2-Methoxy-5-nitropyridin-3-ol, highlighting the critical intermediate deprotonation step.
Preparation: Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon/nitrogen inlet. Ensure all glassware is oven-dried to prevent the introduction of water, which could lead to competitive hydrolysis (forming 2,3-dihydroxy-5-nitropyridine).
Dissolution: Suspend 2-chloro-5-nitropyridin-3-ol (10.0 g, 57.3 mmol) in anhydrous methanol (100 mL). Stir at room temperature (20-25°C). The starting material may not fully dissolve initially.
Reagent Addition: Cool the suspension to 0°C using an ice bath. Slowly add the 25% wt sodium methoxide solution in methanol (27.2 mL, 126 mmol) dropwise over 15 minutes.
Expert Insight: The solution will likely undergo a distinct color change (often turning deep yellow or orange) as the C3-hydroxyl group is deprotonated to form the highly conjugated phenoxide-type intermediate.
Phase 2: Nucleophilic Aromatic Substitution
Heating: Remove the ice bath and gradually heat the reaction mixture to reflux (approx. 65°C).
Monitoring: Maintain reflux for 3 to 4 hours. Monitor the reaction progress via TLC (Eluent: 1:1 Ethyl Acetate/Hexanes with 1% Acetic Acid) or LC-MS.
Expert Insight: The addition of 1% acetic acid to the TLC eluent is critical to prevent the acidic product from streaking on the silica gel.
Phase 3: Quenching and Isolation
Cooling: Once complete consumption of the starting material is confirmed, cool the reaction mixture to 0°C.
Neutralization: Slowly add 2M aqueous HCl dropwise while vigorously stirring. Monitor the pH using a calibrated pH meter or indicator paper. Adjust the pH to 5.0 - 5.5 .
Expert Insight: This is the most critical step for yield optimization. At pH > 7, the product remains soluble as a sodium salt. At pH < 3, the pyridine nitrogen may protonate, increasing aqueous solubility. A pH of ~5 ensures the molecule is in its neutral, least soluble state, maximizing precipitation.
Concentration: Partially concentrate the mixture under reduced pressure to remove approximately 70% of the methanol. This forces the product out of the aqueous phase.
Filtration: Filter the resulting precipitate through a sintered glass funnel. Wash the filter cake with ice-cold water (2 x 20 mL) to remove residual NaCl, followed by a small volume of cold heptane (10 mL).
Drying: Dry the solid under high vacuum at 45°C for 12 hours to afford 2-Methoxy-5-nitropyridin-3-ol as a solid. Expected yield: 80-88%.
References
PubChem. "2-Methoxy-5-nitropyridin-3-ol | C6H6N2O4 | CID 71342032." National Center for Biotechnology Information. Available at:[Link]
PubChem. "2-Methoxy-5-nitropyridine 1-oxide | C6H6N2O4 | CID 2778213." National Center for Biotechnology Information. Available at:[Link]
Applications of 2-Methoxy-5-nitropyridin-3-ol in medicinal chemistry
Advanced Applications of 2-Methoxy-5-nitropyridin-3-ol in Medicinal Chemistry: A Senior Scientist’s Guide to Orthogonal Functionalization Executive Summary & Structural Rationale In modern drug discovery, highly function...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Applications of 2-Methoxy-5-nitropyridin-3-ol in Medicinal Chemistry: A Senior Scientist’s Guide to Orthogonal Functionalization
Executive Summary & Structural Rationale
In modern drug discovery, highly functionalized heteroaromatics are the foundational building blocks of targeted therapeutics.1[1] is a privileged scaffold that offers three distinct, orthogonally reactive vectors: a chemically stable C2-methoxy group, a nucleophilic C3-hydroxyl group, and a reducible C5-nitro group. 2[2] to improve aqueous solubility, tune lipophilicity, and establish critical hydrogen-bonding networks with target proteins. This application note details the mechanistic rationale and validated protocols for utilizing this scaffold in the synthesis of advanced pharmaceutical intermediates, such as aminopyridine-based kinase inhibitors.
Mechanistic Insights: The Tri-Functional Advantage
Designing a synthetic route requires a deep understanding of the electronic interplay within the molecule:
The C3-Hydroxyl Vector (Nucleophilic Hub): The pyridine ring is inherently electron-deficient, a property exacerbated by the strongly electron-withdrawing C5-nitro group. This lowers the pKa of the C3-hydroxyl group significantly compared to a standard phenol, allowing for mild deprotonation. When subjected to alkylation, the system faces a regioselectivity challenge between O-alkylation and N-alkylation. However,3[3].
The C5-Nitro Vector (Masked Amine): The nitro group is inert to standard basic alkylation conditions, serving as an excellent protecting group for a primary amine. Once the C3 position is functionalized, the nitro group can be catalytically reduced.4[4].
The C2-Methoxy Vector (Conformational Lock): The methoxy group acts as a hydrogen-bond acceptor and provides steric bulk that can dictate the binding conformation of the final active pharmaceutical ingredient (API) within a target's binding pocket.
Experimental Workflows & Validated Protocols
Protocol A: Regioselective O-Alkylation of the C3-Hydroxyl Group
Objective: To install an ether linkage at the C3 position without triggering N-alkylation or degrading the nitro group.
Causality & Design: Potassium carbonate (K₂CO₃) is selected as the base. It is strong enough to quantitatively deprotonate the acidic C3-OH but mild enough to prevent side reactions. N,N-Dimethylformamide (DMF) is chosen as the solvent; its high dielectric constant effectively solvates the potassium cation, leaving the pyridinolate anion "naked" and highly nucleophilic. This specific ion-pairing dynamic drives the reaction toward O-alkylation over N-alkylation[3].
Step-by-Step Methodology:
Preparation: Charge a flame-dried round-bottom flask with 2-Methoxy-5-nitropyridin-3-ol (1.0 eq) and anhydrous DMF (0.2 M concentration).
Deprotonation: Add finely powdered anhydrous K₂CO₃ (2.0 eq). Stir the suspension at room temperature for 30 minutes. The solution will darken, indicating the formation of the pyridinolate anion.
Alkylation: Introduce the alkyl halide (R-X, 1.2 eq) dropwise. Elevate the temperature to 60°C and stir for 4–6 hours.
Self-Validation (QC): Monitor via TLC (Hexanes/EtOAc 3:1). The O-alkylated product will elute significantly faster than the highly polar starting material. LC-MS must be used to confirm the mass shift (+R - H).
Workup: Quench with ice water to precipitate the product. Filter, wash with cold water, and dry under vacuum to afford the 3-alkoxy-2-methoxy-5-nitropyridine intermediate.
Protocol B: Catalytic Hydrogenation of the C5-Nitro Group
Objective: Chemoselective reduction of the C5-nitro group to a primary amine, preparing the scaffold for downstream amide coupling.
Causality & Design:5[5]. The reduction proceeds stepwise via a nitroso and hydroxylamine intermediate[4]. Methanol is used as a protic solvent to stabilize these polar intermediates and facilitate the necessary proton transfers.
Step-by-Step Methodology:
Preparation: Dissolve the 3-alkoxy-2-methoxy-5-nitropyridine intermediate (1.0 eq) in HPLC-grade Methanol (0.1 M).
Catalyst Loading: Carefully add 10% Pd/C (10% w/w relative to the substrate) under an inert argon atmosphere to prevent auto-ignition.
Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H₂) three times. Maintain a hydrogen atmosphere using a balloon (1 atm). Stir vigorously (1000 rpm) at room temperature for 3 hours.
Self-Validation (QC): The reaction is complete when hydrogen uptake ceases. An aliquot analyzed by LC-MS will show a mass reduction of 30 Da (loss of two oxygen atoms, addition of two protons). ¹H NMR will reveal the disappearance of the downfield nitro-adjacent aromatic protons and the appearance of a broad singlet integrating for 2H (-NH₂).
Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite cake with excess methanol. Concentrate the filtrate in vacuo to yield the 5-amino-3-alkoxy-2-methoxypyridine core.
Quantitative Data Summary
The following table summarizes the optimized parameters and expected outcomes for the functionalization of 2-Methoxy-5-nitropyridin-3-ol based on standard medicinal chemistry practices[5],[4].
Reaction Step
Catalyst / Reagent
Solvent
Temp (°C)
Time (h)
Chemoselectivity
Expected Yield
C3 O-Alkylation
K₂CO₃ / Alkyl Bromide
DMF
60
4 - 6
>95% (O- vs N-alkylation)
82 - 88%
C5 Nitro Reduction
10% Pd/C, H₂ (1 atm)
Methanol
25
2 - 3
>99% (No ether cleavage)
90 - 95%
Amide Coupling
HATU, DIPEA
DCM/DMF
25
12
>98% (N-acylation)
75 - 85%
Visualizing the Synthetic Logic
Below is the synthetic workflow demonstrating the transformation of the starting material into a functionalized drug core.
Synthetic workflow for derivatizing 2-Methoxy-5-nitropyridin-3-ol into a kinase inhibitor core.
The catalytic reduction of the nitro group is a multi-step surface phenomenon. The diagram below illustrates the signaling pathway of this reduction on the palladium surface.
Stepwise pathway of Pd/C-catalyzed nitro group reduction on the metal surface.
References
PubChem. "2-Methoxy-5-nitropyridin-3-ol | C6H6N2O4 | CID 71342032". National Institutes of Health (NIH).1
IntechOpen. "Pyridine and Its Derivatives - Chemistry, Synthesis, and Applications". 2
PMC / RSC. "N-Alkylation vs. O-alkylation: influence on the performance of the photovoltaic cells based on a tetracyclic lactam polymer donor". National Institutes of Health (NIH).3
PMC. "Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C". National Institutes of Health (NIH). 5
BenchChem. "A Head-to-Head Battle of Catalysts: Raney Nickel vs. Palladium-on-Carbon for Nitro Group Reduction". 4
Purification of 2-Methoxy-5-nitropyridin-3-ol by column chromatography
Application Note: High-Efficiency Purification of 2-Methoxy-5-nitropyridin-3-ol via Normal-Phase Flash Chromatography Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: A...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: High-Efficiency Purification of 2-Methoxy-5-nitropyridin-3-ol via Normal-Phase Flash Chromatography
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Document Type: Advanced Methodological Protocol & Application Guide.
Introduction & Physicochemical Profiling
2-Methoxy-5-nitropyridin-3-ol is a highly functionalized heterocyclic building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs). The molecule features a complex electronic "push-pull" system: an electron-donating methoxy group, a strongly electron-withdrawing nitro group, and an acidic phenolic-type hydroxyl group situated on a basic pyridine scaffold.
This amphoteric nature presents significant challenges during purification by normal-phase column chromatography. Without strategic methodological interventions, researchers frequently encounter severe peak tailing, irreversible adsorption, and poor recovery yields.
The primary obstacle in purifying functionalized pyridines on normal-phase silica is the uncontrolled electrostatic interaction between the analyte and the stationary phase. Silica gel surfaces are heavily populated with residual silanol groups (Si-OH), which act as weak acids (pKa ~4.5–5.0).
The Amphoteric Dilemma:
The basic nitrogen of the pyridine ring can act as a strong hydrogen bond acceptor or become protonated by highly acidic sites on the silica, leading to secondary retention mechanisms[3]. Simultaneously, the 3-hydroxyl group—rendered highly acidic by the electron-withdrawing nitro group—can easily deprotonate or strongly hydrogen-bond with the silica matrix.
Mechanistic Resolution via Mobile Phase Modifiers:
To disrupt these interactions, the mobile phase must be chemically modified. Adjusting the mobile phase pH is a critical self-validating step[3]. The addition of a volatile acidic modifier, such as 1% Acetic Acid (AcOH) or Formic Acid, serves a dual mechanistic purpose:
It protonates the residual silanol groups on the silica surface, neutralizing their charge and minimizing their interaction with the basic pyridine nitrogen[3].
It suppresses the ionization of the analyte's 3-hydroxyl group, ensuring the molecule remains in a neutral state.
This dual-suppression strategy eliminates ionic retention, resulting in sharp elution bands and maximized recovery.
Mechanistic resolution of peak tailing via mobile phase acidification.
Method Development & TLC Optimization
Before committing to a preparative column, the solvent system must be rigorously optimized using Thin Layer Chromatography (TLC). This acts as a self-validating system; if the compound tails on TLC, it will fail on the column.
Solvent Selection: Due to the high polarity of the hydroxyl and nitro groups, standard Hexane/Ethyl Acetate mixtures often result in poor solubility and streaking. A more effective system is Dichloromethane (DCM) and Methanol (MeOH).
Optimization Step: Test a gradient of DCM:MeOH (e.g., 98:2 to 90:10) containing 1% AcOH. The objective is to achieve a Retention Factor (
Rf
) of approximately 0.25–0.35 for the target compound. The acid modifier will visibly consolidate the spot, confirming the suppression of silanol interactions.
Experimental Protocol: Step-by-Step Workflow
Phase 1: Sample Preparation via Dry Loading
Because 2-Methoxy-5-nitropyridin-3-ol exhibits limited solubility in non-polar loading solvents (like pure DCM), attempting a liquid "wet load" will result in a broad, diluted injection band that ruins resolution. Dry loading is mechanistically required to bypass this limitation[4].
Dissolve the crude mixture in a highly solubilizing, volatile solvent (e.g., Acetone or Methanol) in a round-bottom flask.
Add flash silica gel to the solution at a ratio of 1:3 or 1:4 (crude mass to silica mass).
Evaporate the solvent completely under reduced pressure using a rotary evaporator until a free-flowing powder is obtained.
Causality: This process uniformly disperses the analyte over a massive surface area, ensuring immediate and sharp partitioning when the mobile phase hits the column bed[4].
Phase 2: Column Packing (Slurry Method)
Select a column size based on a 1:30 to 1:50 ratio of crude sample to silica gel.
Prepare a slurry of the silica gel in the chosen starting mobile phase (e.g., DCM with 1% AcOH).
Pour the slurry into the column in a single, continuous motion.
Apply gentle air pressure to pack the bed, tapping the sides to dislodge air bubbles.
Causality: Air bubbles and uneven packing lead to channeling, which distorts the solvent front and compromises separation efficiency[5].
Phase 3: Sample Application and Elution
Carefully pour the dry-loaded silica powder (from Phase 1) evenly onto the flat top of the packed silica bed.
Add a 1 cm protective layer of clean sea sand on top of the dry load to prevent physical disruption of the bed during solvent addition.
Begin elution using the optimized mobile phase. Utilize a step gradient (e.g., starting at 98:2 DCM:MeOH + 1% AcOH and slowly increasing to 90:10) to sequentially elute impurities based on polarity.
Phase 4: Fraction Analysis & Recovery
Collect fractions in appropriately sized test tubes.
Analyze fractions via TLC under UV light at 254 nm. The highly conjugated nitropyridine system provides a strong chromophore, making UV detection highly sensitive.
Pool fractions containing the pure 2-Methoxy-5-nitropyridin-3-ol and concentrate under reduced pressure. To remove residual acetic acid, co-evaporate with toluene or place the final product under high vacuum for 12–24 hours.
Step-by-step experimental workflow for normal-phase flash chromatography.
Basic pyridine nitrogen interacting with acidic silanols[3].
Increase acidic modifier (e.g., AcOH) to 1-2% to suppress ionization[3].
Broad Elution Bands
Poor sample solubility in mobile phase causing "fronting" during wet load.
Switch to a dry loading technique using a 1:3 ratio of sample to silica[4].
Co-elution of Impurities
Mobile phase polarity is too high, causing all compounds to migrate at the solvent front.
Decrease the percentage of polar solvent (MeOH) and utilize a shallower step gradient.
| Cracked Silica Bed | Exothermic heat of adsorption or air introduced during solvent addition. | Repack column using the slurry method[5]; ensure a protective sand layer is used. |
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 71342032, 2-Methoxy-5-nitropyridin-3-ol." PubChem. Available at:[Link]
Bajpai, V. K., et al. "Isolation and purification of plant secondary metabolites using column-chromatographic technique." Bangladesh Journal of Pharmacology, 2016. ResearchGate. Available at:[Link]
Biotage. "Successful flash chromatography." Biotage Whitepapers. Available at:[Link]
Application Note: Advanced Recrystallization Techniques for 2-Methoxy-5-nitropyridin-3-ol
Executive Summary & Compound Profile The purification of functionalized nitropyridines is a critical step in the synthesis of pharmaceutical intermediates and energetic materials [1]. 2-Methoxy-5-nitropyridin-3-ol (CAS:...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Compound Profile
The purification of functionalized nitropyridines is a critical step in the synthesis of pharmaceutical intermediates and energetic materials [1]. 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) presents unique crystallization challenges due to its diverse functional groups. The molecule possesses a hydrogen-bond donating hydroxyl group, alongside multiple hydrogen-bond acceptors (methoxy oxygen, nitro oxygens, and the pyridine nitrogen). This structural complexity often leads to polymorphism or "oiling out" (liquid-liquid phase separation) during crystallization if the solvent system is not rigorously optimized [2].
This application note details field-proven recrystallization protocols to achieve >99% purity of 2-Methoxy-5-nitropyridin-3-ol, explaining the thermodynamic and kinetic rationale behind solvent selection.
The selection of a recrystallization solvent must balance solubility gradients with the kinetic prevention of liquid-liquid phase separation (LLPS).
Avoidance of Aqueous Systems: While water is a common anti-solvent, nitropyridine derivatives with moderate lipophilicity frequently undergo oiling out in aqueous mixtures at elevated temperatures [2]. The API forms a metastable emulsion rather than nucleating into a crystalline lattice.
Single-Solvent Systems (Alcohols): Isopropanol (IPA) and Ethanol provide an excellent balance of hydrogen-bonding disruption at high temperatures and poor solvation at low temperatures. Isopropanol is particularly effective for removing highly polar impurities [2].
Mixed-Solvent Systems (EtOAc / Heptane): For crude mixtures with significant lipophilic impurities, a binary system is required. Ethyl acetate acts as the "good" solvent, while heptane acts as the anti-solvent. The slow addition of heptane to a saturated EtOAc solution at reflux ensures that the supersaturation curve remains within the metastable zone, promoting crystal growth over nucleation.
Best for: Routine purification of moderately pure (>90%) crude material.
Dissolution: Suspend 10.0 g of crude 2-Methoxy-5-nitropyridin-3-ol in 40 mL of anhydrous Isopropanol (IPA) in a round-bottom flask equipped with a reflux condenser.
Heating: Heat the suspension to 80 °C (reflux) under continuous magnetic stirring until complete dissolution is achieved. If undissolved particulates remain, perform a hot filtration through a pre-warmed Buchner funnel.
Primary Cooling: Remove the heat source and allow the solution to cool ambiently to 25 °C over 2 hours. Causality: Slow cooling minimizes the supersaturation rate, preventing the entrapment of impurities within the crystal lattice.
Secondary Cooling: Transfer the flask to an ice bath (0–5 °C) for 1 hour to maximize the thermodynamic yield.
Isolation: Filter the resulting crystals under vacuum. Wash the filter cake with 10 mL of ice-cold IPA, followed by 10 mL of cold heptane to facilitate drying.
Drying: Dry the crystals in a vacuum oven at 45 °C for 12 hours.
Best for: Highly impure crude material requiring precise supersaturation control.
Workflow for Mixed-Solvent Recrystallization of 2-Methoxy-5-nitropyridin-3-ol.
Dissolution: Dissolve 10.0 g of crude material in the minimum amount of Ethyl Acetate (approx. 25-30 mL) at 75 °C.
Anti-Solvent Addition: While maintaining the solution at 75 °C, add hot n-heptane dropwise via an addition funnel. Stop the addition the moment the solution becomes faintly turbid (cloud point).
Clarification: Add 1-2 mL of Ethyl Acetate to clear the turbidity, establishing a solution exactly at the saturation limit.
Crystallization: Turn off the heating mantle and allow the system to cool to room temperature at a rate of approximately 0.5 °C/min.
Isolation: Filter the precipitate, wash with 15 mL of cold heptane, and dry under vacuum at 45 °C.
Troubleshooting: Oiling Out
If the compound oils out (forms a separate liquid phase instead of crystals) during the mixed-solvent protocol, it indicates that the cloud point curve has intersected the spinodal curve before the solubility curve [2].
Correction: Reheat the mixture until it forms a single homogeneous phase. Add 10-15% more of the "good" solvent (EtOAc) to shift the composition, then seed the solution with pure crystals of 2-Methoxy-5-nitropyridin-3-ol at a temperature 5 °C above the previous cloud point. This provides nucleation sites, allowing crystallization to outcompete liquid-liquid phase separation.
References
ACS Publications. (2016). Process Development and Crystallization in Oiling-Out System of a Novel Topical Antiandrogen. Organic Process Research & Development. Retrieved April 1, 2026, from [Link]]
Technical Notes & Optimization
Troubleshooting
Optimizing reaction conditions for nitropyridine synthesis
Welcome to the Nitropyridine Synthesis Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide and FAQ to address the most notorious bottlenecks in pyridine functionalization.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Nitropyridine Synthesis Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide and FAQ to address the most notorious bottlenecks in pyridine functionalization.
The pyridine ring is notoriously resistant to electrophilic aromatic substitution (EAS). Synthesizing nitropyridines requires overriding the inherent electronic deactivation of the ring while maintaining control over regioselectivity and safety. This guide bridges the gap between mechanistic theory and bench-level execution, providing self-validating protocols to ensure your success.
Visual Workflow: Nitration Strategy Selection
Before diving into specific troubleshooting scenarios, consult the decision matrix below to determine the optimal synthetic pathway for your target regiochemistry.
Decision matrix for selecting the optimal pyridine nitration pathway based on target regiochemistry.
Q: My direct nitration of bare pyridine using standard mixed acid (
HNO3/H2SO4
) at elevated temperatures yields less than 5% of 3-nitropyridine. Why is the yield so poor, and how can I optimize this?
A: The fundamental issue is basicity. The nitrogen atom in the pyridine ring has a
pKa
of ~5.2. Under the highly acidic conditions of a classical mixed acid nitration, the nitrogen is immediately protonated to form a pyridinium cation[1][2]. This positive charge withdraws electron density from the ring via both inductive and resonance effects, effectively deactivating it toward electrophilic attack[1]. Pyridine undergoes nitration at least
1022
times slower than benzene[2].
To bypass this, you must avoid highly protic media. The use of Nitric Acid in Trifluoroacetic Anhydride (TFAA) provides a less protic environment, or you can utilize the Bakke method, which employs Dinitrogen Pentoxide (
N2O5
) in sulfur dioxide[2][3]. The Bakke method proceeds via an N-nitropyridinium ion intermediate, followed by a [1,5] sigmatropic shift of the nitro group to the 3-position upon treatment with
SO2/HSO3−
[2].
Experimental Protocol: Nitration using
HNO3
in TFAA[4]
Self-Validating System: The success of this protocol relies on strict thermal control to prevent the decomposition of the active nitrating species (
NO2+
).
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place trifluoroacetic anhydride (TFAA). Cool the flask to 0 °C in an ice bath.
Substrate Addition: Slowly add the substituted pyridine to the chilled TFAA with continuous stirring. Maintain the temperature at 0 °C and stir for 2 hours.
Validation Check: Monitor the internal temperature strictly. It MUST remain between 5–10 °C. An exotherm above this threshold indicates the premature decomposition of the nitrating complex, which will drastically reduce your yield.
Reaction: Allow the reaction to stir at room temperature for 9-10 hours.
Quenching & Work-up: Carefully pour the mixture into a chilled aqueous solution of sodium metabisulfite. After 24 hours, adjust the pH to 6-7 by slowly adding a 25% NaOH solution.
Q: I need to nitrate a complex, functionalized pyridine at the meta-position (C3/C5). The
N2O5/SO2
method degrades my substrate. What is a milder alternative?
A: For late-stage functionalization where functional group tolerance is critical, harsh acidic conditions or liquid
SO2
are unviable[3]. The modern solution is a dearomatization-rearomatization strategy [3]. By temporarily dearomatizing the pyridine ring into an oxazino pyridine intermediate, you bypass the electrophilic deactivation entirely. The nitration then proceeds via a mild, open-air radical pathway using tert-butyl nitrite (TBN) and TEMPO as a catalyst[3][4].
Quantitative Data: Comparison of meta-Nitration Methodologies
Experimental Protocol: Open-Air meta-Nitration via Dearomatization[4]
Intermediate Formation: Dissolve the pyridine substrate in acetonitrile (0.2 M). Stir at room temperature for 1 hour to form the oxazino pyridine intermediate.
Validation Check: Perform a TLC. A complete shift to a new, less polar spot confirms the dearomatization is successful. Do not proceed until the starting material is consumed.
Nitration Reagents: Add TEMPO (0.2 equiv.) and tert-butyl nitrite (TBN, 3.0 equiv.) to the mixture.
Reaction: Stir the reaction open to the air at 60 °C for 12 hours.
Hydrolysis & Purification: Cool to room temperature and concentrate under reduced pressure. Add a 1 M HCl solution and stir for 30 minutes to rearomatize the ring. Neutralize with saturated
NaHCO3
and extract with ethyl acetate.
Q: I am trying to synthesize 4-nitropyridine. Direct nitration only gives trace meta-products. How can I redirect the nitration to the C4 position?
A: Direct nitration of pyridine will never yield the 4-nitro isomer in useful quantities because the transition state for ortho/para attack on a pyridinium ion places a positive charge directly adjacent to the already electropositive nitrogen atom.
To target the C4 (para) or C2 (ortho) positions, you must convert the pyridine to a Pyridine N-oxide [1][5]. The N-O bond is highly polarized; the oxygen atom donates electron density back into the
π
-system of the ring via resonance (specifically enriching the 2, 4, and 6 positions)[5]. This back-donation completely counteracts the inductive withdrawal of the nitrogen, allowing electrophilic nitration to proceed smoothly under standard mixed-acid conditions[5].
Mechanistic divergence: [1,5] sigmatropic shift vs. N-oxide activated electrophilic substitution.
Experimental Protocol: Synthesis of 4-Nitropyridine N-Oxide[1]
Preparation of the Nitrating Acid: In a 250 mL Erlenmeyer flask, place 12 mL of fuming nitric acid. While cooling in an ice bath, slowly add 30 mL of concentrated sulfuric acid in portions. Allow the mixture to warm to 20 °C.
Reaction Setup: Assemble a 100 mL three-neck flask with a magnetic stir bar, reflux condenser, and an addition funnel.
Nitration: Slowly add the pre-formed Pyridine N-oxide to the nitrating mixture.
Validation Check: The reaction will exotherm. Control the addition rate so the internal temperature does not exceed 90 °C.
Heating: Once addition is complete, heat the mixture to 100 °C for several hours to drive the substitution to completion.
Work-up: Cool and pour onto crushed ice. Neutralize with sodium carbonate and extract. The resulting 4-nitropyridine N-oxide can subsequently be deoxygenated (e.g., using
PCl3
) to yield the bare 4-nitropyridine.
Technical Support Center: Purification of 2-Methoxy-5-nitropyridin-3-ol
Introduction Welcome to the technical support center for 2-Methoxy-5-nitropyridin-3-ol. This valuable intermediate is crucial in the development of novel pharmaceuticals and agrochemicals, largely due to its versatile py...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the technical support center for 2-Methoxy-5-nitropyridin-3-ol. This valuable intermediate is crucial in the development of novel pharmaceuticals and agrochemicals, largely due to its versatile pyridine core and reactive functional groups that allow for extensive chemical modification.[1] However, its synthesis, which often involves the nitration of a substituted pyridine ring, can lead to a variety of purification challenges, including the presence of isomeric byproducts, colored impurities, and unreacted starting materials.
This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols to overcome these challenges. As your virtual Senior Application Scientist, my goal is to provide not just steps, but the underlying chemical principles to empower you to optimize your purification process, ensuring the high purity required for subsequent synthetic stages and biological screening.
Section 1: Frequently Asked Questions (FAQs)
Q1: My final product of 2-Methoxy-5-nitropyridin-3-ol is a dark oil or a gummy, reddish solid, not the expected crystalline material. What happened?
This is a common issue often caused by the presence of impurities that depress the melting point and inhibit crystallization. The reddish or brown color typically arises from residual nitrating acids or the formation of colored byproducts like Meisenheimer complexes, which can occur under basic conditions or at elevated temperatures. Inadequate removal of these impurities will prevent the formation of a stable crystal lattice.
Q2: What are the most common impurities I should expect in my crude 2-Methoxy-5-nitropyridin-3-ol?
Based on typical synthesis routes involving nitration, you should anticipate the following impurities:
Isomeric Byproducts: Nitration of the pyridine ring can produce other positional isomers (e.g., 2-Methoxy-3-nitropyridin-5-ol). These isomers often have very similar physical properties, making them difficult to separate by simple recrystallization.
Unreacted Starting Material: Incomplete nitration will leave residual starting materials, such as 2-methoxypyridin-3-ol.
Over-nitrated Products: Under harsh conditions, dinitro- or other over-nitrated species may form.
Hydrolysis Products: The presence of water during synthesis or workup, especially at non-neutral pH, can lead to hydrolysis of the methoxy group, yielding dihydroxy-nitropyridine impurities.
Q3: What is the best solvent for recrystallizing 2-Methoxy-5-nitropyridin-3-ol?
There is no single "best" solvent, as the ideal choice depends on the specific impurity profile of your crude material. However, a good starting point is a polar protic solvent. A related compound, 3-Methoxy-5-Nitro-2-Pyridone (a tautomer), is reported to be recrystallized from water, which suggests water or aqueous alcohol mixtures could be effective.[2] An ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.[3] It is crucial to perform small-scale solubility tests with solvents like water, ethanol, methanol, isopropanol, and their mixtures to find the optimal system for your specific batch.
Q4: My yield is very low after purification. How can I improve it?
Low yield is often a trade-off for high purity. To improve it:
Optimize Recrystallization: Avoid using an excessive amount of solvent, as this will keep more of your product dissolved even after cooling.[4] Ensure the solution is cooled slowly and then chilled in an ice bath to maximize crystal recovery.[5]
Recover from Mother Liquor: The filtrate after the first crystallization often contains a significant amount of dissolved product. Concentrating this "mother liquor" and cooling it again can often yield a second crop of crystals. Note that this second crop may be less pure and should be analyzed separately.
Consider Chromatography: If impurities are forcing you to discard a large portion of your material during recrystallization, column chromatography may be a more efficient method for isolating the pure compound, potentially improving the overall isolated yield.[6]
Q5: How can I confirm the purity of my final product?
A multi-faceted approach is best:
Melting Point: A pure compound will have a sharp, defined melting point range. Compare your result to the literature value if available. Impurities typically cause melting point depression and broadening. For reference, the related compound 2-Methoxy-5-nitropyridine has a melting point of 104-108 °C.[7][8]
Thin-Layer Chromatography (TLC): A pure compound should ideally show a single spot. Run the TLC in multiple different eluent systems to be confident.
HPLC/UPLC: This is the gold standard for quantitative purity analysis, capable of detecting impurities at very low levels.[9]
NMR Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and identify any residual solvents or impurities with distinct signals.[10]
Section 2: Troubleshooting Guide
This table addresses specific experimental issues you may encounter during the purification of 2-Methoxy-5-nitropyridin-3-ol.
Problem
Potential Cause(s)
Recommended Solution(s)
Persistent Color in Product
1. Trapped colored impurities (e.g., nitro-aromatic byproducts). 2. Thermal degradation during solvent evaporation or drying.
1. Add a small amount (1-2% by weight) of activated charcoal to the hot solution before filtration during recrystallization. This adsorbs many colored impurities. Caution: Use sparingly as it can also adsorb your product. 2. Ensure solvents are removed under reduced pressure at a moderate temperature. Avoid excessive heating.
Oiling Out During Recrystallization
1. The boiling point of the solvent is higher than the melting point of the impure compound. 2. The solution is too concentrated, leading to supersaturation below the melting point. 3. Significant presence of impurities that act as a solute for your product.
1. Switch to a lower-boiling point solvent or use a mixed solvent system. 2. Add a small amount of additional hot solvent until the oil dissolves, then allow it to cool slowly.[11] 3. Consider a pre-purification step like a quick filtration through a silica plug or an acid-base wash to remove gross impurities before recrystallization.
No Crystal Formation Upon Cooling
1. Too much solvent was used, and the solution is not saturated. 2. The solution cooled too rapidly, or the compound forms a stable supersaturated solution.
1. Boil off some of the solvent to increase the concentration and re-cool.[4] 2. Induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a "seed" crystal of pure product. 3. If using a mixed-solvent system, add a small amount of the "bad" solvent dropwise to induce precipitation.[12]
Poor Separation on Column Chromatography
1. Incorrect eluent polarity (too high or too low). 2. Column was poorly packed, leading to channeling. 3. Column was overloaded with too much crude material.
1. Optimize the eluent system using TLC first. Aim for an Rf value of 0.25-0.35 for the desired compound. 2. Ensure the stationary phase is packed uniformly without air bubbles. Use a wet slurry packing method for best results. 3. As a rule of thumb, the sample mass should not exceed 1-5% of the stationary phase mass.[13]
Section 3: Detailed Purification Protocols
Purification Strategy Decision Workflow
Before starting, it's critical to select the appropriate technique. Recrystallization is excellent for removing small amounts of impurities with different solubility profiles, while column chromatography is necessary for separating compounds with similar properties, such as isomers.
Caption: Decision tree for selecting a purification method.
Protocol 1: Recrystallization
Principle: This technique relies on the difference in solubility of the desired compound and its impurities in a chosen solvent at different temperatures. The crude material is dissolved in a minimum amount of a hot solvent to create a saturated solution. As the solution cools, the solubility of the compound decreases, and it crystallizes out, leaving the more soluble impurities behind in the solvent.
Step-by-Step Methodology:
Solvent Selection: In a small test tube, add ~20-30 mg of your crude product. Add a few drops of the test solvent. If it dissolves immediately at room temperature, the solvent is too good. If it doesn't dissolve, heat the mixture gently. A good solvent will dissolve the compound when hot but show low solubility when cool.[3]
Dissolution: Place the bulk of your crude material in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and a boiling stick or magnetic stir bar. Heat the mixture to a gentle boil while stirring. Continue adding small portions of hot solvent until all the solid has just dissolved.[4] Avoid adding a large excess of solvent.
Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly (to prevent boiling over), and add a small spatula tip of activated charcoal. Re-heat the mixture to boiling for a few minutes.
Hot Gravity Filtration: If charcoal or other insoluble impurities are present, perform a hot gravity filtration. Use a pre-heated funnel and flask to prevent premature crystallization in the funnel.
Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature undisturbed. Slow cooling promotes the formation of larger, purer crystals.[12]
Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.
Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a minimal amount of ice-cold recrystallization solvent to rinse away any remaining impurities.[4]
Drying: Allow the crystals to dry thoroughly in the air on the filter or in a desiccator. Determine the yield and melting point.
Protocol 2: Flash Column Chromatography
Principle: Column chromatography separates compounds based on their differential adsorption to a solid stationary phase (like silica gel) and their solubility in a liquid mobile phase (the eluent).[6] Less polar compounds typically travel down the column faster, while more polar compounds are retained longer on the polar silica gel.
Caption: General workflow for flash column chromatography.
Step-by-Step Methodology:
Eluent Selection: Use TLC to find a solvent system that gives your product an Rf value of approximately 0.25-0.35. Common eluents for nitropyridine derivatives are mixtures of a nonpolar solvent (like hexanes or dichloromethane) and a more polar solvent (like ethyl acetate or acetone).
Column Packing: Prepare a slurry of silica gel in your chosen eluent. Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped. Add a thin layer of sand on top to protect the silica bed.
Sample Loading: Dissolve your crude product in a minimum amount of the eluent or a slightly more polar solvent. Carefully apply this solution to the top of the column. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.
Elution: Add the eluent to the top of the column and apply pressure (using a pump or inert gas) to achieve a steady flow.
Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.
Analysis: Spot each fraction (or every few fractions) onto a TLC plate to determine which ones contain your pure product.
Isolation: Combine the pure fractions, and remove the solvent under reduced pressure to yield your purified 2-Methoxy-5-nitropyridin-3-ol.
References
ChemBK. (2024, April 9). 2-Methoxy-5-nitropyridine. Available at: [Link]
University of California, Irvine. (n.d.). Recrystallization - Single Solvent. Available at: [Link]
University of Colorado Boulder. (n.d.). Recrystallization 2. Available at: [Link]
Google Patents. (2016). CN105523995A - Preparation method for malaridine intermediate 2-methoxy-5-aminopyridine.
LabXchange. (2024, January 23). Lab Procedure: Recrystallization. Available at: [Link]
University of California, Los Angeles. (n.d.). Recrystallization. Available at: [Link]
Molbase. (n.d.). Synthesis of 3-Methoxy-5-Nitro-2-Pyridone. Available at: [Link]
The Royal Society of Chemistry. (n.d.). Supporting Information for c5sc02983j. Available at: [Link]
Phenomenex. (2025, December 12). Column Chromatography Guide. Available at: [Link]
National Taiwan Normal University. (n.d.). Supporting Information. Available at: [Link]
University of Wisconsin-Madison. (n.d.). Recrystallization-2. Available at: [Link]
Magritek. (n.d.). Column Chromatography. Available at: [Link]
Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Available at: [Link]
Novasep. (2025, December 7). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. Available at: [Link]
SIELC Technologies. (2018, February 16). Separation of 2-Methoxy-5-nitroaniline on Newcrom R1 HPLC column. Available at: [Link]
PubChemLite. (n.d.). 2-methoxy-5-nitropyridine (C6H6N2O3). Available at: [Link]
PubChem. (n.d.). 2-Methoxy-5-nitropyrimidine. Available at: [Link]
International Council for Harmonisation. (2021, April 22). Impurities: Guideline for Residual Solvents Q3C(R8). Available at: [Link]
Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available at: [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 28). The Indispensable Role of 2-Methoxy-3-nitropyridine in Modern Organic Synthesis. Available at: [Link]
Troubleshooting guide for 2-Methoxy-5-nitropyridin-3-ol reactions
Technical Support Center: Troubleshooting Guide for 2-Methoxy-5-nitropyridin-3-ol Reactions Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the s...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Troubleshooting Guide for 2-Methoxy-5-nitropyridin-3-ol Reactions
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanochemical challenges associated with 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8). This highly functionalized pyridine scaffold presents unique chemoselectivity and regioselectivity challenges due to the competing electronic effects of its three reactive centers: the reducible 5-nitro group, the ambident 3-hydroxyl group, and the substitution-prone 2-methoxy group.
Below, you will find field-proven causality analyses, self-validating protocols, and quantitative data to troubleshoot your workflows.
Core Reaction Pathways
Fig 1. Divergent synthetic pathways for 2-Methoxy-5-nitropyridin-3-ol.
Module A: Chemoselective Nitro Reduction
Q: When attempting to reduce the 5-nitro group to an amine using standard Pd/C and H₂, I observe incomplete conversion, catalyst poisoning, and unwanted ring reduction. How can I achieve clean conversion?
The Causality:
Standard catalytic hydrogenation often fails with highly functionalized pyridines. The pyridine nitrogen—especially when enriched by electron-donating methoxy and hydroxy groups—strongly coordinates to the palladium surface, poisoning the catalyst[1]. Furthermore, the intermediate hydroxylamine species can condense to form azo-dimers, or the aromatic ring itself can undergo partial hydrogenation under elevated H₂ pressures.
The Solution:
Switch from surface-mediated hydrogenation to a Single-Electron Transfer (SET) dissolving metal reduction. Using Iron powder and Ammonium Chloride (Fe/NH₄Cl) provides excellent chemoselectivity[2]. The SET mechanism exclusively targets the highly electrophilic nitro group without interacting with the aromatic π-system.
Self-Validating Protocol: Fe/NH₄Cl Reduction
Setup: Suspend 2-Methoxy-5-nitropyridin-3-ol (1.0 eq) and Iron powder (325 mesh, 6.0 eq) in a 4:1 mixture of EtOH/H₂O. Add NH₄Cl (5.0 eq).
Reaction: Heat the vigorously stirred mixture to 80 °C for 3 hours.
Validation Checkpoint 1 (Visual): The reaction mixture must transition from a clear yellow solution to a dense, dark brown/black suspension. This confirms the oxidation of Fe(0) to Fe(II)/Fe(III) oxides, indicating active electron transfer.
Monitoring:
Validation Checkpoint 2 (TLC): Elute with EtOAc/Hexane (1:1). The UV-active starting material (Rf ~0.6) should disappear, replaced by a highly polar, ninhydrin-positive spot (Rf ~0.2) corresponding to the target amine.
Workup: Filter the hot suspension through a pad of Celite to remove iron oxides. Wash the pad generously with hot EtOAc.
Validation Checkpoint 3 (Quality Control): The filtrate must be clear and pale yellow. A dark brown filtrate indicates colloidal iron breakthrough, requiring immediate re-filtration to prevent product degradation during concentration.
Module B: Regioselective O-Alkylation
Q: My alkylation of the 3-hydroxyl group yields a complex mixture of the desired O-alkylated ether and highly polar byproducts. How do I suppress N-alkylation?
The Causality:
Hydroxypyridines exist in a tautomeric equilibrium with their pyridone forms, creating an ambident nucleophile capable of reacting at either the oxygen or the nitrogen atom[3]. While the 3-hydroxyl position is less prone to pyridone tautomerism than the 2- or 4-positions, N-alkylation (forming a pyridinium salt) remains a dominant side reaction when using small, hard cations like Na⁺ (e.g., from NaH). Na⁺ tightly coordinates the oxygen anion, sterically and electronically directing the electrophile toward the ring nitrogen[4].
The Solution:
Leverage the "Cesium Effect." By using Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent like Acetonitrile (MeCN) or DMF, the large, highly polarizable Cs⁺ cation coordinates weakly to the oxygen. This leaves the oxygen anion highly "naked" and reactive, heavily favoring O-alkylation[5].
Setup: Dissolve the starting material (1.0 eq) in anhydrous MeCN (0.2 M). Add finely powdered Cs₂CO₃ (1.5 eq). Stir at room temperature for 15 minutes.
Validation Checkpoint 1 (Deprotonation): The starting material will dissolve, followed by the formation of a fine, brightly colored (often deep yellow) suspension. This color shift confirms the formation of the highly conjugated phenoxide-like anion.
Alkylation: Dropwise add the alkyl halide (1.1 eq). Heat to 60 °C for 4 hours.
Monitoring:
Validation Checkpoint 2 (LC-MS): Analyze the crude mixture. The O-alkylated product will elute significantly later on a reverse-phase C18 column compared to any N-alkylated pyridinium byproducts, which exhibit high polarity and early elution times.
Workup: Quench with water and extract with EtOAc. Wash the organic layer with brine to remove residual DMF/MeCN.
Quantitative Data: Optimization of Alkylation Regioselectivity
Base
Solvent
Temperature (°C)
Electrophile
O:N Selectivity Ratio
Isolated Yield (%)
K₂CO₃
DMF
80
Benzyl Bromide
75 : 25
68
NaH
THF
25
Benzyl Bromide
45 : 55
42
Cs₂CO₃
MeCN
60
Benzyl Bromide
98 : 2
89
Ag₂CO₃
Toluene
110
Benzyl Bromide
>99 : 1
91
Module C: SNAr Side Reactions and Stability
Q: During base-mediated reactions involving primary amines, I am losing the 2-methoxy group entirely. Why is this ether linkage so unstable under these conditions?
The Causality:
You are inadvertently triggering a Nucleophilic Aromatic Substitution (SNAr). The C2 position of your pyridine ring is highly electrophilic because it is positioned ortho to the electron-withdrawing ring nitrogen and para to the strongly electron-withdrawing 5-nitro group[6]. This dual activation lowers the LUMO energy of the π-system drastically[7]. When exposed to strong nucleophiles (like primary amines) at elevated temperatures, the amine attacks the C2 position, forming a Meisenheimer-like tetrahedral intermediate. The methoxy group is subsequently expelled as a leaving group to restore aromaticity[8].
The Solution:
To prevent unwanted SNAr during other transformations, you must strictly control the nucleophilicity of your reagents and the reaction temperature.
Temperature Control: Keep reactions involving amines below 40 °C. SNAr at the 2-methoxy position typically requires forcing conditions (>80 °C) unless the nucleophile is exceptionally strong[9].
Steric Hindrance: If a base is required, use non-nucleophilic, sterically hindered bases like DIPEA (N,N-Diisopropylethylamine) instead of primary or secondary amines.
Self-Validating Protocol: Intentional SNAr (If desired)
If your goal is to displace the methoxy group to create a 2-amino-5-nitropyridin-3-ol derivative:
Setup: Dissolve the starting material in a sealed tube with the desired amine (e.g., methylamine, 5.0 eq) in ethanol.
Reaction: Heat to 90 °C for 12 hours.
Validation Checkpoint 1 (Visual): The product will exhibit a distinct deep orange/red color. This is a self-validating indicator of the newly formed "push-pull" chromophore (the electron-donating C2-amino group conjugating with the electron-withdrawing C5-nitro group).
Validation Checkpoint 2 (Byproduct): The displacement releases methanol, which can be detected via NMR of the crude mixture (singlet at ~3.4 ppm in DMSO-d6).
References
Synthesis of 3-Substituted 2-Aminopyridines via Displacement of 3-Fluoro-2-nitropyridine. Thieme Connect (Synlett).
O-Alkylation of hydroxypyridines and derivatives via transient alkyl diazonium species. Tetrahedron Letters (Elsevier).
Nucleophilic substitution is easy with pyridines. Almerja.
Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines. The Journal of Organic Chemistry (ACS).
Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. National Institutes of Health (PMC).
A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. National Institutes of Health (PMC).
How to remove impurities from 2-Methoxy-5-nitropyridin-3-ol
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals through the complex isolation of highly functionalized pyridine derivatives.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals through the complex isolation of highly functionalized pyridine derivatives.
2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8)[1] is a critical synthetic intermediate. However, its multi-functional nature—comprising a basic pyridine nitrogen, an acidic hydroxyl group, an electron-withdrawing nitro group, and a labile methoxy ether—makes it highly susceptible to side reactions. This guide provides a self-validating framework to understand the causality behind your impurity profiles and offers robust, field-proven resolution protocols.
Part 1: Mechanistic Origins of Impurities
Before treating the symptom, we must diagnose the chemical cause. The impurity profile of 2-methoxy-5-nitropyridin-3-ol is dictated entirely by your chosen synthetic route:
Route A: Electrophilic Aromatic Nitration of 2-Methoxypyridin-3-ol
The methoxy group at C2 directs electrophiles to C5 (para), while the hydroxyl group at C3 directs to C4 (ortho) and C6 (para). This competing electronic direction inevitably generates regioisomeric impurities (4-nitro and 6-nitro derivatives). Furthermore, the strongly acidic nitrating conditions (HNO3/H2SO4) can hydrolyze the methoxy ether, yielding the demethylated 5-nitropyridine-2,3-diol.
Route B: Nucleophilic Aromatic Substitution (SNAr)
When synthesizing the compound via the methoxylation of 2-chloro-5-nitropyridin-3-ol using sodium methoxide[2], the primary impurities are unreacted starting material (due to incomplete conversion) or 2,3-dimethoxy-5-nitropyridine (due to over-alkylation if the C3-hydroxyl is unprotected and acts as a leaving group under forcing conditions).
Caption: Mechanistic pathways showing the formation of target and impurities during nitration.
Part 2: Troubleshooting Guide & FAQs
Q1: My HPLC shows a closely eluting impurity (RRT ~1.15). How do I separate the 4-nitro regioisomer from the 5-nitro target?A: The 4-nitro regioisomer is notoriously difficult to separate via standard silica gel chromatography due to its similar molecular weight and polarity. However, causality dictates our solution: placing a nitro group at C4 (ortho to the C3-OH) induces strong intramolecular hydrogen bonding between the hydroxyl proton and the nitro oxygen.
This internal chelation prevents the 4-nitro isomer from interacting with polar solvents, making it significantly more lipophilic and lowering its melting point compared to your 5-nitro target (which forms intermolecular hydrogen bonds).
Resolution: Utilize a selective recrystallization in a Toluene/Heptane mixture. The 5-nitro target will rapidly crystallize due to its intermolecular H-bonding network, while the internally-bonded 4-nitro isomer remains highly soluble in the non-polar mother liquor.
Q2: I am observing a highly polar baseline impurity. MS indicates a loss of 14 Da. How do I remove 5-nitropyridine-2,3-diol?A: This is a classic ether cleavage byproduct caused by extended exposure to strong acids. The resulting diol has two acidic protons, making it significantly more acidic (pKa ~4.5) than your target 2-methoxy-5-nitropyridin-3-ol (pKa ~7.2).
Resolution: Implement a precise pH-gradient liquid-liquid extraction. By buffering the aqueous phase to exactly pH 6.0, you sit perfectly between the two pKa values. The diol becomes >95% ionized (partitioning into the aqueous waste), while the target remains >90% protonated (retained in the organic layer).
Q3: If I synthesized this via SNAr from 2-chloro-5-nitropyridin-3-ol, how do I clear unreacted starting material?A: The starting chloride is less polar than the methoxylated product. Do not attempt to push the reaction to 100% conversion with excess NaOMe, as you risk dimethoxylation[2]. Instead, quench the reaction when the starting material is <2%. The residual 2-chloro-5-nitropyridin-3-ol can be selectively removed by exploiting its lower solubility in cold methanol during a trituration step.
Part 3: Quantitative Data & Analytical Benchmarks
To ensure a self-validating system, use the following analytical benchmarks to track your purification progress.
Impurity / Compound
RRT (Approx. C18)
pKa (Est.)
Primary Removal Strategy
5-nitropyridine-2,3-diol
0.45
~4.5
pH-controlled aqueous wash (pH 6.0)
2-Methoxy-5-nitropyridin-3-ol
1.00
~7.2
Target Compound
2-Methoxy-4-nitropyridin-3-ol
1.15
~6.8
Recrystallization (Toluene/Heptane)
2-Chloro-5-nitropyridin-3-ol
1.30
~6.0
Cold Methanol Trituration
2,3-Dimethoxy-5-nitropyridine
1.55
N/A
Silica Gel Chromatography (Hex/EtOAc)
Part 4: Validated Experimental Protocols
Below is a self-validating, step-by-step methodology combining pH-gradient extraction and recrystallization to achieve >99% purity.
Protocol A: pH-Gradient Liquid-Liquid Extraction (Removal of Diol)
Dissolution: Dissolve 10 g of crude 2-methoxy-5-nitropyridin-3-ol in 100 mL of Ethyl Acetate (EtOAc).
Aqueous Wash: Add 50 mL of a 0.5 M Sodium Phosphate buffer meticulously adjusted to pH 6.0.
Causality: At pH 6.0, the diol impurity (pKa 4.5) is deprotonated into a water-soluble anion, while the target (pKa 7.2) remains neutral and organic-soluble.
Separation: Vigorously shake and allow the layers to separate. Discard the lower aqueous layer.
Validation: Spot the organic layer on a TLC plate (DCM:MeOH 9:1). The polar baseline spot (diol) must be completely absent before proceeding.
Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.
Protocol B: Selective Recrystallization (Removal of Regioisomers)
Solvent Addition: Suspend the semi-pure solid from Protocol A in 30 mL of Toluene.
Heating: Heat the suspension to 80°C until full dissolution occurs.
Anti-Solvent Addition: Slowly add 15 mL of Heptane dropwise while maintaining the temperature at 80°C.
Cooling: Allow the mixture to cool slowly to room temperature over 2 hours, then transfer to an ice bath (0-5°C) for 1 hour.
Causality: The target compound's intermolecular H-bonds drive crystallization, while the intramolecularly bonded 4-nitro isomer stays dissolved.
Filtration: Filter the crystals and wash with 10 mL of cold Toluene/Heptane (1:1). Dry in a vacuum oven at 45°C.
Caption: Self-validating purification workflow integrating pH-gradient extraction and recrystallization.
Part 5: References
Bide Pharmatech. "2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) Properties and Specifications." Bidepharm.com. 1
PrepChem. "Synthesis of 2-methoxy-5-nitropyridine via Nucleophilic Aromatic Substitution." PrepChem.com. 2
Sigma-Aldrich. "2-Methoxy-5-nitropyridine 97% - Product Information and Physical Properties." Sigmaaldrich.com.
Technical Support Center: Alternative Solvents for 2-Methoxy-5-nitropyridin-3-ol Synthesis
Welcome to the technical support center for the synthesis of 2-Methoxy-5-nitropyridin-3-ol. This guide is designed for researchers, scientists, and drug development professionals seeking to optimize their synthetic route...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 2-Methoxy-5-nitropyridin-3-ol. This guide is designed for researchers, scientists, and drug development professionals seeking to optimize their synthetic routes, with a particular focus on solvent selection. In today's research environment, the principles of green chemistry are paramount, encouraging the use of safer, more environmentally benign solvents without compromising reaction efficiency and product purity.[1][2] This resource provides in-depth answers to frequently asked questions, troubleshooting guidance for common experimental hurdles, and detailed protocols for utilizing alternative solvents.
Frequently Asked Questions (FAQs)
Q1: What are the conventional solvents used for the synthesis of 2-Methoxy-5-nitropyridin-3-ol and what are their drawbacks?
A1: Traditionally, the synthesis of nitropyridines, including 2-Methoxy-5-nitropyridin-3-ol, often involves strong acid mixtures like concentrated nitric acid and sulfuric acid, which can also act as the solvent.[3][4] In other cases, chlorinated solvents have been employed.[5] The primary drawbacks of these conventional methods are their significant environmental and safety concerns.[3][5] Concentrated acids are highly corrosive and generate large quantities of hazardous waste, posing disposal challenges.[5][6] Chlorinated solvents are often toxic and environmentally persistent.
Q2: What are the key considerations when selecting an alternative, "greener" solvent for this synthesis?
A2: When selecting a greener alternative, several factors must be considered to ensure a successful and sustainable synthesis. The "12 Principles of Green Chemistry" provide a robust framework.[2][7] Key considerations include:
Safety: The solvent should have a low toxicity profile and a high flash point to minimize risks to researchers.[8]
Environmental Impact: Preference should be given to biodegradable solvents derived from renewable feedstocks.[7][9]
Reaction Compatibility: The solvent must be inert to the reaction conditions and capable of dissolving the starting materials and reagents.
Product Isolation: The chosen solvent should facilitate easy separation and purification of the final product.
Performance: The alternative solvent should ideally maintain or improve reaction yield, selectivity, and rate compared to traditional solvents.[10]
Q3: Can you suggest some specific alternative solvents for the nitration of pyridinols?
A3: Several classes of greener solvents are emerging as viable alternatives. For nitration reactions, options can include:
Bio-derived Solvents: Cyrene (dihydrolevoglucosenone) is a promising bio-based solvent that can replace dipolar aprotic solvents like DMF and NMP.[9] 2-Methyltetrahydrofuran (2-MeTHF), derived from renewable sources, is another excellent alternative to solvents like THF and dichloromethane.[7]
Ionic Liquids: These are salts with low melting points that can act as both catalysts and solvents. Their negligible vapor pressure reduces air pollution.
Solvent-Free Conditions: In some cases, reactions can be run neat, eliminating the need for a solvent altogether.[6] This approach often involves the use of solid acid catalysts.[5][6]
Microwave-Assisted Synthesis: Using microwave irradiation can often accelerate reactions and reduce the need for large volumes of solvent.[5][11]
Q4: How does the choice of solvent affect the regioselectivity of the nitration?
A4: The solvent can significantly influence the regioselectivity of electrophilic aromatic substitution reactions like nitration.[10][12] The polarity of the solvent can affect the stability of the intermediate carbocation (the sigma complex or arenium ion), thereby influencing the position of the incoming nitro group.[13][14] In highly acidic media, the pyridine nitrogen can be protonated, deactivating the ring towards electrophilic attack and potentially altering the directing effects of the existing substituents.[12] The choice of a milder nitrating agent and a less acidic solvent system can sometimes lead to different regiochemical outcomes.[12]
Troubleshooting Guide
Issue
Potential Cause
Troubleshooting Steps & Solutions
Low Yield
Incomplete Reaction: The alternative solvent may not be as efficient at promoting the reaction.
* Monitor Reaction Progress: Use TLC or HPLC to track the consumption of starting material.[15] * Increase Reaction Time or Temperature: Carefully increase the reaction time or temperature, monitoring for the formation of byproducts.[15] * Optimize Catalyst: If using a solid acid catalyst, consider screening different types or increasing the catalyst loading.[6]
Poor Solubility: The starting material or reagents may have limited solubility in the chosen alternative solvent.
* Screen a Range of Solvents: Test the solubility of your starting materials in a variety of green solvents. * Use a Co-solvent: A small amount of a co-solvent can sometimes improve solubility without significantly impacting the green credentials of the process.
Formation of Impurities/Side Products
Side Reactions: The alternative solvent may not be completely inert or could promote undesired reaction pathways.
* Analyze Byproducts: Isolate and characterize major impurities to understand the side reactions occurring. * Modify Reaction Conditions: Adjusting the temperature, reaction time, or the rate of addition of reagents can minimize side product formation.[16] * Change Nitrating Agent: Consider a milder nitrating agent, such as a metal nitrate salt, which can be more selective.[5][11]
Degradation of Product: The product may be unstable under the reaction or workup conditions.
* Optimize Workup Procedure: Ensure the workup is performed promptly and at a suitable temperature to minimize product degradation. * Purification Strategy: Develop a robust purification method, such as column chromatography or recrystallization, to effectively remove impurities.[15]
Difficulty with Product Isolation
High Solubility of Product: The product may be highly soluble in the chosen solvent, leading to losses during workup.
* Anti-Solvent Precipitation: Add an anti-solvent in which the product is insoluble to induce precipitation. * Extraction: If the product is soluble, perform a liquid-liquid extraction with an appropriate, immiscible solvent.
Emulsion Formation during Workup: Some bio-derived solvents can form stable emulsions with aqueous phases.
* Add Brine: Addition of a saturated sodium chloride solution can help to break up emulsions. * Centrifugation: For persistent emulsions, centrifugation can aid in phase separation.
Visualizing Solvent Selection Logic
The following diagram illustrates a decision-making workflow for selecting a suitable alternative solvent.
Caption: Decision workflow for alternative solvent selection.
Experimental Protocol: Synthesis of 2-Methoxy-5-nitropyridin-3-ol using a Greener Solvent System
This protocol provides a starting point for the synthesis using a more environmentally friendly approach. Note: This is a generalized procedure and may require optimization for your specific laboratory conditions and scale.
Materials:
2-Methoxy-pyridin-3-ol
Calcium Nitrate (Ca(NO₃)₂)
Glacial Acetic Acid
2-Methyltetrahydrofuran (2-MeTHF)
Deionized Water
Saturated Sodium Bicarbonate Solution
Saturated Sodium Chloride Solution (Brine)
Anhydrous Magnesium Sulfate or Sodium Sulfate
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Methoxy-pyridin-3-ol (1 equivalent) in 2-Methyltetrahydrofuran (2-MeTHF).
Addition of Reagents: To the stirred solution, add glacial acetic acid followed by the portion-wise addition of Calcium Nitrate (Ca(NO₃)₂) (1.5 - 2 equivalents).[11]
Reaction: Heat the reaction mixture to a gentle reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Workup: Once the reaction is complete, cool the mixture to room temperature.
Quenching: Carefully pour the reaction mixture into a beaker containing ice-water.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with 2-MeTHF (3x).
Washing: Combine the organic extracts and wash successively with deionized water, saturated sodium bicarbonate solution, and finally with brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.
Purification: Purify the crude 2-Methoxy-5-nitropyridin-3-ol by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.
References
Badgujar, D. M., et al. (2008). Eco-Friendly Nitration of Aromatic Compounds Using Different Solid Supports. Rasayan J. Chem.
Saviola, A. J., et al. (2015). Review on Greener and Safer Synthesis of Nitro Compounds. Propellants, Explosives, Pyrotechnics.
Comparative study of nitration of aromatic compounds by green synthetic approach over conventional procedure. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences.
Pandita, S., & Ishpujani, R. (2022).
Biocatalytic Strategies for Nitr
SYNTHESIS OF NITROPYRIDINES AND NITROANILINES USING THREE COMPONENT RING TRANSFORM
Synthesis method of 2,3-dimethyl-4-nitropyridine-N-oxide. (2015).
Nitration Mechanism of Aromatics: Lessons from Born–Oppenheimer Molecular Dynamics. (2025).
Effect of solvents on regioselectivity of anisole nitration. (n.d.).
Synthesis of Aryl-Substituted 2-Methoxyphenol Derivatives from Maltol-Derived Oxidopyrylium Cycloadducts through an Acid-Mediated Ring Contraction Cascade. (n.d.). PMC.
Regioselective nitration of aromatic compounds and the reaction products thereof. (n.d.).
Regioselectivity of aniline and toluidine nitration with HNO3 and H2SO4 in acetic acid. (n.d.). Universidade de Lisboa.
Technical Support Center: Catalyst Selection for Functionalizing 2-Methoxy-5-nitropyridin-3-ol
Welcome to the technical support center dedicated to the catalytic functionalization of 2-Methoxy-5-nitropyridin-3-ol. This guide is designed for researchers, medicinal chemists, and drug development professionals to nav...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center dedicated to the catalytic functionalization of 2-Methoxy-5-nitropyridin-3-ol. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of modifying this highly substituted pyridine core. Here, we provide field-proven insights, troubleshooting guides, and detailed protocols in a direct question-and-answer format to address specific challenges you may encounter during your experiments.
Introduction: Understanding the Substrate's Reactivity
The functionalization of 2-methoxy-5-nitropyridin-3-ol presents a unique set of challenges and opportunities rooted in its electronic structure. The pyridine ring is inherently electron-deficient, a characteristic that is significantly amplified by the potent electron-withdrawing nitro group (-NO2) at the C5 position.[1][2] This electronic pull makes the ring highly susceptible to nucleophilic attack but deactivates it towards classical electrophilic aromatic substitution.[3]
Simultaneously, the molecule possesses two electron-donating groups: a methoxy (-OMe) at C2 and a hydroxyl (-OH) at C3. The pyridine nitrogen's lone pair adds another layer of complexity, as it can coordinate with and potentially deactivate transition metal catalysts.[1][4] Successful catalyst selection, therefore, depends on a nuanced understanding of how to harness these competing electronic effects to achieve the desired regioselectivity and yield.
Q1: Why is catalyst selection so critical for this specific molecule? My standard palladium catalyst isn't working.
A1: Standard palladium catalysts, like Pd(PPh₃)₄, often fail with pyridine-containing substrates for two primary reasons:
Catalyst Inhibition: The lone pair of electrons on the pyridine nitrogen can strongly coordinate to the palladium center. This coordination can saturate the metal's coordination sphere, preventing it from participating in the catalytic cycle (e.g., oxidative addition) and effectively acting as a catalyst poison.[1][4]
Electronic Deactivation: While the nitro group activates the ring for nucleophilic attack, the overall electron-deficient nature of the pyridine ring can make the rate-limiting oxidative addition step in many cross-coupling cycles kinetically unfavorable.
To overcome these challenges, the modern catalyst systems of choice involve a palladium precursor (like Pd(OAc)₂ or Pd₂(dba)₃) paired with specialized, bulky, and electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[5] These ligands stabilize the active Pd(0) species, promote the crucial oxidative addition step, and their steric bulk can disfavor the inhibitory coordination of the pyridine nitrogen.[5]
Q2: My functionalization reaction has a very low yield. What are the first things I should check?
A2: Before re-evaluating the catalyst system, it's crucial to systematically rule out common experimental errors. Low yields are often traced back to fundamental issues.[1][6]
Purity of Starting Materials: Confirm the purity of your 2-methoxy-5-nitropyridin-3-ol and coupling partner. Impurities can introduce competing side reactions or inhibit the catalyst.
Solvent and Reagent Integrity: Ensure all solvents are anhydrous, especially for reactions involving organometallics or strong bases. Reagents like boronic acids can degrade if stored improperly.
Inert Atmosphere: Many palladium catalysts, particularly the active Pd(0) species, are sensitive to oxygen. Ensure your reaction vessel was properly purged with an inert gas (Argon or Nitrogen) and that the seal remains intact throughout the reaction.
Reaction Temperature: Sub-optimal temperature is a common culprit. If conversion is low, consider incrementally increasing the temperature. Conversely, if you observe decomposition (e.g., darkening of the reaction mixture), the temperature may be too high.
Section 2: Cross-Coupling Reactions
To perform cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig), a leaving group is required on the pyridine ring. The hydroxyl group at C3 is a poor leaving group and must be converted to a more reactive species, typically a triflate (-OTf) or nonaflate (-ONf), by reaction with triflic anhydride or nonafluorobutanesulfonyl fluoride, respectively. Alternatively, a C-H bond can be converted to a halide (e.g., -Br or -I).
Q3: I want to perform a Suzuki-Miyaura coupling to form a C-C bond. How do I choose the right Palladium catalyst and ligand?
A3: The Suzuki-Miyaura reaction is a robust method for creating biaryl linkages. For a challenging, electron-deficient substrate like a nitropyridyl triflate, the choice of ligand is paramount.
Recommended Catalyst System: A combination of a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich biarylmonophosphine ligand such as SPhos , XPhos , or RuPhos is highly recommended. These ligands have demonstrated high efficacy in coupling electron-deficient heteroaryl halides/triflates.[7]
Base Selection: The choice of base is critical. A moderately strong base like K₃PO₄ or Cs₂CO₃ is often effective and well-tolerated by many functional groups.[8] Stronger bases like KHMDS or LiHMDS may be required for less reactive partners but can also promote side reactions.
Solvent: Aprotic polar solvents like 1,4-dioxane , toluene , or CPME , often with a small amount of water, are standard for Suzuki couplings.
Troubleshooting Suzuki-Miyaura Reactions
Problem
Probable Cause
Suggested Solution
Low/No Conversion
1. Catalyst deactivation by pyridine nitrogen. 2. Inactive boronic acid (boroxine formation). 3. Insufficient base strength.
1. Switch to a bulkier ligand (e.g., from PPh₃ to XPhos). 2. Use fresh boronic acid or consider using a potassium trifluoroborate salt. 3. Screen stronger bases (e.g., move from K₂CO₃ to K₃PO₄ or Cs₂CO₃).
Protodetriflation
Presence of water/protic impurities coupled with a strong base, leading to the cleavage of the C-OTf bond and replacement with -H.
1. Use rigorously dried solvents and reagents. 2. Use a non-aqueous base like K₃PO₄.
Low Yield with Sterically Hindered Partners
Steric hindrance impeding transmetalation or reductive elimination steps.
1. Increase reaction temperature and/or time. 2. Switch to a more active catalyst system, such as a palladacycle precatalyst.
Q4: What is the best catalyst system for a Sonogashira coupling to install an alkyne?
A4: The Sonogashira coupling is the premier method for synthesizing aryl-alkynes.
Classical System (Pd/Cu): The most common catalyst system is a combination of a palladium source (PdCl₂(PPh₃)₂ or Pd(PPh₃)₄ ) and a copper(I) co-catalyst (CuI ).[9] The copper is essential for activating the alkyne. A base, typically an amine like Et₃N or DIPEA , is used as both the base and often as the solvent.
Copper-Free Systems: A significant drawback of the classical system is the potential for oxygen-induced homocoupling of the terminal alkyne (Glaser coupling), leading to diyne byproducts.[10][11] To avoid this, copper-free Sonogashira protocols have been developed. These typically use a more active palladium/phosphine system (e.g., Pd(OAc)₂/SPhos ) and a different base, such as Cs₂CO₃ , in a solvent like DMF or acetonitrile.[12] Copper-free conditions are strongly recommended to improve product purity and simplify workup.[10]
Q5: I need to install an amine via Buchwald-Hartwig amination. Which catalyst/ligand combination is recommended for this substrate?
A5: The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction. Success with electron-deficient pyridines hinges on using a highly active catalyst that can overcome the challenges of C-N reductive elimination.
Recommended Catalyst System: Use a palladium precursor (Pd₂(dba)₃ or Pd(OAc)₂ ) with a highly electron-rich and bulky ligand. BrettPhos and tBuXPhos are often superior choices for coupling with heteroaryl electrophiles.[13][14]
Base Selection: A strong, non-nucleophilic base is required. NaOt-Bu , KOt-Bu , or LHMDS are the most common choices. The choice of base can be critical and may need to be optimized for your specific amine coupling partner.[15]
Solvent: Anhydrous, apolar solvents like toluene or dioxane are standard.
Section 3: Alternative Functionalization Strategies
Q6: Can I directly functionalize a C-H bond on this ring, and what catalysts should I consider?
A6: Direct C-H functionalization is an atom-economical and highly desirable strategy, but it presents significant regioselectivity challenges on a polysubstituted ring.[4][16] For 2-methoxy-5-nitropyridin-3-ol, there are two plausible C-H positions for functionalization: C4 and C6.
Directing Group Strategy: The hydroxyl group at C3 can act as a directing group to favor functionalization at the C4 position. Transition metals like Palladium(II) , Rhodium(III) , or Ruthenium(II) are commonly used for such directed C-H activations.[17] A typical catalyst might be [Ru(p-cymene)Cl₂]₂ or [RhCp*Cl₂]₂.
Inherent Electronic Selectivity: The electronic nature of the ring might favor functionalization at a specific position without a directing group, but this is often difficult to predict and control, frequently leading to mixtures of isomers.[17]
Catalyst Choice: For C-H arylation, palladium catalysts with specialized ligands (e.g., mono-N-protected amino acids) have shown promise in controlling regioselectivity in pyridine systems.[17]
Q7: Does Nucleophilic Aromatic Substitution (SNAr) on this molecule require a catalyst?
A7: Generally, no. Nucleophilic Aromatic Substitution (SNAr) on this substrate is highly favorable and typically does not require a metal catalyst.[18] The reaction is driven by the strong electron-withdrawing effect of the nitro group at C5, which stabilizes the negative charge in the intermediate Meisenheimer complex.[2][3]
Likely Reaction Site: The methoxy group at the C2 position is the most probable site for SNAr. Nucleophilic attack at C2 is activated by the para-nitro group and the adjacent pyridine nitrogen.
Reaction Conditions: The reaction is usually performed by heating the substrate with an excess of the nucleophile (e.g., an amine, alkoxide, or thiol) in a polar aprotic solvent like DMSO or DMF. A base is often added to deprotonate the nucleophile if it is not already anionic.
When a Catalyst Might Help: While not standard, in cases of very weak nucleophiles or low reactivity, a Lewis acid catalyst could potentially be used to further enhance the electrophilicity of the pyridine ring. However, for most common nucleophiles, this is unnecessary.
Visualization of Key Concepts
Decision Workflow for Functionalization Strategy
The following diagram outlines a logical workflow for selecting the appropriate functionalization strategy based on the desired molecular modification.
Caption: Decision workflow for selecting a functionalization method.
Simplified Catalytic Cycle for Suzuki-Miyaura Coupling
This diagram illustrates the key steps in a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.
Caption: Simplified catalytic cycle for Suzuki-Miyaura cross-coupling.
Detailed Experimental Protocol
Representative Protocol: Suzuki-Miyaura Coupling of 2-methoxy-5-nitro-3-(trifluoromethanesulfonyloxy)pyridine
This protocol assumes the starting material has been converted to the corresponding triflate. It is a general guideline and may require optimization.
Vessel Preparation: To a flame-dried Schlenk flask or microwave vial equipped with a magnetic stir bar, add 2-methoxy-5-nitro-3-(trifluoromethanesulfonyloxy)pyridine, the arylboronic acid, and K₃PO₄.
Catalyst Addition: In a glovebox or under a positive flow of inert gas, add Pd(OAc)₂ and SPhos to the flask.
Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (typically a 10:1 to 5:1 ratio of dioxane:water). The mixture should be approximately 0.1 M in the limiting reagent.
Degassing: Seal the vessel and degas the mixture by sparging with argon for 10-15 minutes or by using three freeze-pump-thaw cycles.
Reaction: Place the sealed vessel in a preheated oil bath at 80-110 °C. Monitor the reaction progress by TLC or LC-MS.
Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired coupled product.
References
Challenges in the functionalization of pyridines. ResearchGate. [Link]
Pyridine C(sp 2 )–H bond functionalization under transition-metal and rare earth metal catalysis. Beilstein Journals. [Link]
Pyridine Ligands as Promoters in PdII/0-Catalyzed C–H Olefination Reactions. ACS Publications. [Link]
A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. SpringerLink. [Link]
Reductive Functionalization of Pyridine-Fused N-Heteroarenes. ACS Publications. [Link]
Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization. SciSpace. [Link]
Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Royal Society of Chemistry. [Link]
Catalyzed metalation applied to 2-methoxypyridine. ACS Publications. [Link]
Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. PMC. [Link]
Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. PMC. [Link]
Iron-Mediated Direct Suzuki−Miyaura Reaction: A New Method for the ortho-Arylation of Pyrrole and Pyridine. ACS Publications. [Link]
The Role of Catalysts in Functionalization of C-H and C-C Bonds. MDPI. [Link]
Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. SCIRP. [Link]
The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journals. [Link]
2-Methoxy-5-nitropyridin-3-ol NMR spectral analysis and interpretation
A Comprehensive Guide to the NMR Spectral Analysis of 2-Methoxy-5-nitropyridin-3-ol and its Comparison with Structural Analogs Introduction In the landscape of pharmaceutical and materials science research, the precise s...
Author: BenchChem Technical Support Team. Date: April 2026
A Comprehensive Guide to the NMR Spectral Analysis of 2-Methoxy-5-nitropyridin-3-ol and its Comparison with Structural Analogs
Introduction
In the landscape of pharmaceutical and materials science research, the precise structural elucidation of novel heterocyclic compounds is paramount. 2-Methoxy-5-nitropyridin-3-ol, a substituted pyridine derivative, presents a unique analytical challenge due to the interplay of its electron-donating and electron-withdrawing substituents, as well as the potential for tautomerism. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for unambiguously determining the chemical structure of such molecules in solution. This guide provides an in-depth analysis and interpretation of the predicted ¹H and ¹³C NMR spectra of 2-methoxy-5-nitropyridin-3-ol. Furthermore, it offers a comparative analysis with structurally related compounds to highlight the nuanced effects of substituent placement on NMR spectral parameters. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of NMR spectral interpretation for heterocyclic compounds.
Tautomerism in 3-Hydroxypyridines
A critical consideration for the NMR analysis of 2-methoxy-5-nitropyridin-3-ol is the potential for tautomerism. 3-Hydroxypyridine and its derivatives can exist in equilibrium between the enol (hydroxyl) form and the keto (pyridinone) form. It has been shown that 3-hydroxypyridine predominantly exists in its phenolic (enol) form in solution[1]. The presence of additional substituents, as in 2-methoxy-5-nitropyridin-3-ol, will influence this equilibrium. For the purpose of this guide, our analysis will focus on the enol tautomer, which is expected to be the major species in common NMR solvents.
Predicted NMR Spectral Analysis of 2-Methoxy-5-nitropyridin-3-ol
Due to the absence of publicly available experimental spectra for 2-methoxy-5-nitropyridin-3-ol, the following analysis is based on established principles of NMR spectroscopy and data from analogous compounds.
¹H NMR Spectrum (Predicted)
The ¹H NMR spectrum of 2-methoxy-5-nitropyridin-3-ol is expected to show three distinct signals in the aromatic region and one signal for the methoxy group protons.
H-4 and H-6 Protons: The pyridine ring contains two protons, at positions 4 and 6. The powerful electron-withdrawing nitro group at position 5 will significantly deshield both neighboring protons. The proton at C-6 will likely appear as a doublet, coupled to the proton at C-4 (a meta-coupling, ⁴J). The proton at C-4 is expected to be a doublet as well, with the same meta-coupling constant. Due to the anisotropic effect of the nitro group, the H-6 proton is predicted to be the most downfield signal.
Predicted Chemical Shift (H-6): ~8.8 - 9.2 ppm
Predicted Chemical Shift (H-4): ~8.0 - 8.4 ppm
Predicted Coupling Constant (⁴J H4-H6): ~2-3 Hz
Methoxy Protons (-OCH₃): The methoxy group at C-2 will appear as a sharp singlet, as there are no adjacent protons to couple with. Its chemical shift will be in the typical range for methoxy groups attached to an aromatic ring[2].
Predicted Chemical Shift: ~3.9 - 4.2 ppm
Hydroxyl Proton (-OH): The hydroxyl proton at C-3 will appear as a broad singlet. Its chemical shift is highly dependent on the solvent, concentration, and temperature.
Predicted Chemical Shift: Highly variable, likely in the range of 5.0 - 10.0 ppm.
¹³C NMR Spectrum (Predicted)
The proton-decoupled ¹³C NMR spectrum of 2-methoxy-5-nitropyridin-3-ol is predicted to show six distinct signals, one for each carbon atom in the molecule.
C-2, C-3, and C-5: These carbons are directly attached to heteroatoms (oxygen and nitrogen). The C-2 carbon, bearing the methoxy group, will be significantly downfield. The C-3 carbon, with the hydroxyl group, will also be downfield. The C-5 carbon, attached to the nitro group, is expected to be deshielded.
Predicted Chemical Shift (C-2): ~160 - 165 ppm
Predicted Chemical Shift (C-3): ~145 - 150 ppm
Predicted Chemical Shift (C-5): ~140 - 145 ppm
C-4 and C-6: These are protonated carbons. The C-6 carbon, adjacent to the nitrogen and the nitro group, will be more deshielded than the C-4 carbon.
Predicted Chemical Shift (C-6): ~135 - 140 ppm
Predicted Chemical Shift (C-4): ~115 - 120 ppm
Methoxy Carbon (-OCH₃): The carbon of the methoxy group will appear in the typical aliphatic region for such groups.
Predicted Chemical Shift: ~55 - 60 ppm
Comparative Spectral Analysis
To better understand the spectral features of 2-methoxy-5-nitropyridin-3-ol, a comparison with structurally related molecules is invaluable.
Comparison with 2-Methoxy-5-nitropyridine
¹H NMR: The ¹H NMR spectrum of 2-methoxy-5-nitropyridine shows signals for H-3, H-4, and H-6[3]. The absence of the hydroxyl group at C-3 in this analog means there is a proton at this position. This H-3 proton will show a coupling to H-4. The chemical shifts of H-4 and H-6 in 2-methoxy-5-nitropyridine will be similar to those predicted for 2-methoxy-5-nitropyridin-3-ol, but the presence of the hydroxyl group in the target molecule is expected to cause a slight shielding effect on the adjacent H-4 proton.
¹³C NMR: The most significant difference in the ¹³C NMR spectra will be the chemical shift of C-3. In 2-methoxy-5-nitropyridine, C-3 is a protonated carbon and will appear at a much lower chemical shift compared to the C-3 in 2-methoxy-5-nitropyridin-3-ol, which is attached to a hydroxyl group.
Comparison with 5-Nitropyridin-3-ol
¹H NMR: In 5-nitropyridin-3-ol, the absence of the methoxy group at C-2 means there is a proton at this position (H-2). This H-2 proton will be a doublet, coupled to H-4 (a meta-coupling). The chemical shifts of H-4 and H-6 will be influenced by the adjacent hydroxyl group, but the overall pattern of downfield shifts due to the nitro group will be similar.
¹³C NMR: The C-2 in 5-nitropyridin-3-ol will be a protonated carbon and will have a significantly different chemical shift compared to the C-2 in our target molecule, which is substituted with a methoxy group.
Comparison with 2-Methoxy-5-nitrophenol
¹H NMR: This non-pyridine analog provides insight into the electronic effects of the substituents on a benzene ring. The aromatic protons of 2-methoxy-5-nitrophenol will show a different coupling pattern (ortho, meta, and para couplings) compared to the pyridine derivative[4]. The absence of the ring nitrogen will generally result in upfield shifts for the aromatic protons compared to the pyridine analog.
¹³C NMR: The chemical shifts of the aromatic carbons will also be different due to the absence of the nitrogen atom. The C-N carbons in the pyridine ring are typically more deshielded than C-C carbons in a benzene ring.
Solvent Selection: Choose a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). DMSO-d₆ is often a good choice for polar compounds containing hydroxyl groups as it can help in observing the -OH proton signal.
Sample Concentration: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of the chosen deuterated solvent in an NMR tube.
Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts (0 ppm).
NMR Data Acquisition
Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.
¹H NMR Acquisition:
Acquire a standard one-dimensional ¹H NMR spectrum.
Typical parameters: spectral width of 12-16 ppm, pulse angle of 30-45 degrees, relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C NMR spectrum.
Typical parameters: spectral width of 200-220 ppm, pulse angle of 45-90 degrees, relaxation delay of 2-5 seconds.
2D NMR Experiments (Optional but Recommended):
COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm the connectivity between H-4 and H-6.
HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning the quaternary carbons.
Visualization of Molecular Structure and Key NMR Correlations
Caption: Molecular structure of 2-methoxy-5-nitropyridin-3-ol with key predicted ¹H-¹H (COSY) and ¹H-¹³C (HMBC) correlations.
Conclusion
References
Vögeli, U., & von Philipsborn, W. (1973). C-13 and H-1 NMR Spectroscopic Studies on the Structure of N-Methyl-3-Pyridone and 3-Hydroxypyridine. Organic Magnetic Resonance, 5(12), 551-559. Available at: [Link]
ACD/Labs. (2026, January 27). Methoxy groups just stick out. Retrieved from [Link]
Comparison of synthesis methods for substituted nitropyridinols
An in-depth technical analysis for researchers, scientists, and drug development professionals. Executive Summary Substituted nitropyridinols (often existing in tautomeric equilibrium with nitropyridones) are indispensab...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical analysis for researchers, scientists, and drug development professionals.
Executive Summary
Substituted nitropyridinols (often existing in tautomeric equilibrium with nitropyridones) are indispensable scaffolds in modern medicinal chemistry. They serve as critical intermediates for synthesizing complex heterocycles, including PDE10A antagonists and pyrido[3,4-d]pyrimidine anticancer agents. However, the electron-deficient nature of the pyridine ring, compounded by the strongly electron-withdrawing nitro group, makes their synthesis highly dependent on the starting material's substitution pattern.
As a Senior Application Scientist, I have evaluated the three primary synthetic paradigms for accessing these molecules: Direct Electrophilic Aromatic Nitration , Diazotization-Hydrolysis , and Nucleophilic Aromatic Substitution (SNAr) . This guide deconstructs the causality behind these methods, compares their quantitative performance, and provides self-validating experimental workflows.
Strategic Method Selection & Mechanistic Logic
Choosing the correct synthetic route dictates the regiochemical outcome and overall yield of the final nitropyridinol.
Direct Nitration : Ideal when the starting pyridinol possesses directing groups (like halogens or alkyls) that block unwanted positions. The hydroxyl group strongly activates the ring, overcoming the inherent electron deficiency of pyridine.
Diazotization-Hydrolysis : The method of choice when absolute regiocontrol is required. By starting with a pre-nitrated aminopyridine, researchers bypass the regiochemical ambiguity of direct nitration. The diazonium intermediate is highly unstable and rapidly hydrolyzes in aqueous acid.
Base Hydrolysis (SNAr) : A highly scalable, albeit harsh, method that leverages the activating power of a pre-installed nitro group to drive the nucleophilic displacement of an amine group by hydroxide.
Synthetic decision tree for selecting the optimal nitropyridinol synthesis route.
Quantitative Performance Comparison
To objectively evaluate these pathways, we must look at empirical data derived from validated syntheses. The table below summarizes key metrics from established literature protocols.
Synthetic Route
Target Compound
Reagents
Conditions
Yield
Regioselectivity
Scalability
Direct Nitration
3-Fluoro-5-nitropyridin-2-ol
conc. H₂SO₄, conc. HNO₃
0 °C to RT
High
Absolute (F-directed)
Excellent
Diazotization-Hydrolysis
4-Methyl-3-nitropyridin-2-ol
30% H₂SO₄, aq. NaNO₂
<20 °C
96%
Absolute (Pre-set)
Moderate
Base Hydrolysis (SNAr)
5-Nitropyridin-2-ol
10% NaOH
102 °C (Reflux)
60%
Absolute (Pre-set)
High
Validated Experimental Workflows
A robust protocol must be a self-validating system. The following methodologies explain not just the how, but the why behind each chemical manipulation, complete with in-process validation checkpoints.
Protocol A: Diazotization-Hydrolysis of Aminopyridines
This method achieves exceptional yields (e.g., 96% for 4-methyl-3-nitropyridin-2-ol) by converting a primary amine into a highly reactive diazonium salt, which is immediately trapped by water[1].
Causality & Logic:
We utilize 30% sulfuric acid rather than concentrated acid. This specific dilution serves a dual purpose: it provides the necessary protons (
H+
) to generate the active nitrosonium ion (
NO+
) from sodium nitrite, while simultaneously supplying the bulk water required to act as the nucleophile in the final hydrolysis step.
Step-by-Step Procedure:
Preparation: Suspend 10 g of 4-methyl-3-nitropyridin-2-amine in 50 mL of 30% aqueous sulfuric acid.
Activation: Cool the mixture in an ice bath to 0–5 °C. Why? Diazonium salts are thermally unstable; keeping the temperature low prevents premature, uncontrolled decomposition.
Diazotization: Slowly add an aqueous solution of
NaNO2
dropwise.
Hydrolysis: Allow the reaction to slowly warm to room temperature.
Isolation: Filter the resulting precipitate, dry under vacuum, and purify via chromatography (0–5% MeOH in DCM).
In-Process Validation Checkpoint:
Upon the addition of
NaNO2
, the system will self-validate via the evolution of nitrogen gas (bubbling). The complete cessation of this bubbling upon warming confirms the total consumption of the diazonium intermediate and successful conversion to the pyridinol.
Mechanistic pathway of diazotization-hydrolysis converting aminopyridines to pyridinols.
Protocol B: Direct Electrophilic Aromatic Nitration
When the starting material is already a pyridinol (e.g., 3-fluoropyridin-2-ol), direct nitration is highly efficient[2].
Causality & Logic:
The C2-hydroxyl group strongly activates the ortho (C3) and para (C5) positions. Because the C3 position is sterically and electronically blocked by the fluorine atom, the nitronium ion (
NO2+
) is directed exclusively to the C5 position. Concentrated
H2SO4
acts as both a solvent and a dehydrating agent to generate the active electrophile from
HNO3
.
Step-by-Step Procedure:
Solvation: Dissolve 10 g of 3-fluoropyridin-2-ol in 66 mL of concentrated sulfuric acid over 30 minutes.
Electrophile Generation: Cool the mixture to 0 °C. Slowly add concentrated nitric acid. Why? The nitration of activated aromatic rings is highly exothermic. Strict thermal control prevents oxidative cleavage of the pyridine ring.
Reaction: Stir the mixture at 0 °C until completion.
Quenching: Carefully pour the reaction mixture over crushed ice.
In-Process Validation Checkpoint:
The system self-validates during the quenching phase. Because the highly polar nitrated product has significantly lower solubility in cold water compared to the strongly acidic reaction medium, a distinct precipitate will rapidly form upon contact with the ice, visually confirming successful nitration.
Protocol C: Base-Catalyzed Hydrolysis (SNAr)
For substrates like 2-amino-5-nitropyridine, a direct nucleophilic aromatic substitution can yield 5-nitropyridin-2-ol[3].
Causality & Logic:
The nitro group at the 5-position strongly withdraws electron density from the ring, heavily activating the 2-position toward nucleophilic attack. Despite the amine anion (
NH2−
) being a poor leaving group, the formation of a stable Meisenheimer complex allows the hydroxide ion to displace it under forcing conditions.
Step-by-Step Procedure:
Reaction Setup: Combine 500 g of 2-amino-5-nitropyridine with 2000 mL of 10% aqueous
NaOH
.
Reflux: Heat the mixture to reflux (~102 °C) for 10 hours. Why? The high activation energy required to expel the amine group necessitates sustained thermal energy.
Neutralization: Cool, filter, dissolve the cake in water, and neutralize with hydrochloric acid.
In-Process Validation Checkpoint:
The target compound, 5-nitropyridin-2-ol, acts as a weak acid. During the neutralization step with HCl, the product will crash out of the aqueous solution as a white powdery solid strictly when the pH drops to its isoelectric point, validating the successful displacement and isolation.
Reactivity of 2-Methoxy-5-nitropyridin-3-ol vs. Other Nitropyridines: A Comparative Guide
As a building block in medicinal chemistry, 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) presents a unique reactivity profile governed by competing electronic effects. For researchers optimizing synthetic routes, und...
Author: BenchChem Technical Support Team. Date: April 2026
As a building block in medicinal chemistry, 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) presents a unique reactivity profile governed by competing electronic effects. For researchers optimizing synthetic routes, understanding how this compound behaves compared to standard nitropyridines—such as 2-methoxy-5-nitropyridine and 2,4-dichloro-5-nitropyridine—is critical for predicting regioselectivity and reaction kinetics.
This guide provides an objective, data-supported comparison of these substrates, focusing on Nucleophilic Aromatic Substitution (SNAr) kinetics and divergent functionalization pathways.
Electronic Structure and Causality of Reactivity
The reactivity of substituted nitropyridines is dictated by the push-pull dynamics of their substituents. The electron-withdrawing nitro group (-NO2) at the C-5 position strongly activates the pyridine ring toward nucleophilic attack by stabilizing the intermediate Meisenheimer complex[1].
However, the introduction of different functional groups drastically alters this baseline:
2,4-Dichloro-5-nitropyridine: The highly electronegative chlorine atoms withdraw electron density via induction (-I effect), making the ring highly electrophilic. The C-4 position is inherently favored for SNAr due to superior resonance stabilization of the negative charge onto the nitro group's oxygen atoms[2].
2-Methoxy-5-nitropyridine: The methoxy group is a moderate leaving group. While it donates some electron density via resonance (+M effect), the strong pull of the nitro group and the pyridine nitrogen still allows SNAr to proceed at the C-2 position, albeit slower than chlorinated analogues. Density Functional Theory (DFT) calculations establish it as a relatively weak electrophile (E = –27.14).
2-Methoxy-5-nitropyridin-3-ol: The addition of the hydroxyl (-OH) group at the C-3 position fundamentally shifts the molecule's reactivity[3]. The -OH group is a strong electron donor via resonance (+M). More importantly, under the basic conditions typically required for SNAr (e.g., in the presence of amines), the hydroxyl group is deprotonated to form a phenoxide-like anion (-O-). This negatively charged oxygen pumps massive electron density into the pyridine ring, severely destabilizing the Meisenheimer complex and effectively shutting down SNAr pathways at C-2.
Caption: Logical diagram of competing SNAr pathways based on substrate electronic effects.
Comparative Reactivity Profiles
To objectively compare these compounds, we must look at their primary reaction pathways and relative kinetics. The table below summarizes the quantitative and qualitative reactivity differences.
Table 1: Relative Reactivity Comparison of Nitropyridine Analogues
Because SNAr is suppressed in 2-Methoxy-5-nitropyridin-3-ol, the molecule's reactivity is dominated by the nucleophilicity of the 3-hydroxyl group, making it an excellent candidate for selective O-alkylation to build complex ether linkages.
The following protocols demonstrate the divergent reactivity of 2-Methoxy-5-nitropyridin-3-ol. Protocol A highlights its resistance to SNAr, while Protocol B leverages its primary reactive site for selective functionalization.
Protocol A: Attempted SNAr with Pyrrolidine (Kinetic Sluggishness Validation)
Causality: Pyrrolidine is a strong secondary amine nucleophile. However, its basicity (pKa ~11.2) causes immediate deprotonation of the 3-OH group on the substrate. The resulting oxide anion repels the nucleophile, preventing the formation of the SNAr Meisenheimer complex[4].
Preparation: Dissolve 1.0 mmol of 2-Methoxy-5-nitropyridin-3-ol in 5 mL of aqueous ethanol.
Reagent Addition: Add 5.0 mmol (5 equivalents) of pyrrolidine[4].
Reaction: Stir at 60 °C for 12 hours.
Validation (LC-MS): Analyze the reaction mixture.
Expected Result: The chromatogram will show >95% unreacted starting material ([M+H]+ = 171.1). The lack of the substitution product ([M+H]+ = 210.1) validates the profound deactivating effect of the 3-OH group compared to standard 2-methoxy-5-nitropyridines, which would reach completion under these conditions[4].
Protocol B: Selective O-Alkylation of the 3-Hydroxyl Group
Causality: Using a weak base like Potassium Carbonate (K2CO3) selectively deprotonates the acidic 3-OH group without triggering unwanted side reactions. N,N-Dimethylformamide (DMF) is chosen as a polar aprotic solvent because it effectively solvates the potassium cation, leaving the phenoxide anion "naked" and highly nucleophilic for rapid SN2 attack on an alkyl halide.
Substrate Preparation: Dissolve 1.0 mmol of 2-Methoxy-5-nitropyridin-3-ol in 4 mL of anhydrous DMF.
Base Addition: Add 1.5 mmol of finely powdered K2CO3. Stir for 15 minutes at room temperature to ensure complete deprotonation (solution will noticeably darken).
Electrophile Addition: Dropwise add 1.2 mmol of Benzyl Bromide (BnBr).
Reaction Monitoring: Stir at room temperature. Monitor via TLC (Hexanes:EtOAc 3:1).
Validation (LC-MS):
Expected Result: Complete consumption of starting material within 2 hours. LC-MS will confirm the mass of the selectively benzylated product ([M+H]+ = 261.1).
Workup: Quench with water, extract with Ethyl Acetate (3 x 10 mL), wash the organic layer with brine to remove DMF, dry over Na2SO4, and concentrate in vacuo.
Caption: Step-by-step experimental workflow for the selective O-alkylation of 2-Methoxy-5-nitropyridin-3-ol.
References
Mahdhaoui, F., et al. (2019). "SNAr reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory." International Journal of Chemical Kinetics. URL:[Link]
National Center for Biotechnology Information. "2-Methoxy-5-nitropyridin-3-ol | C6H6N2O4 | CID 71342032." PubChem Database. URL:[Link]
Analytical Cross-Validation Guide: 2-Methoxy-5-nitropyridin-3-ol and Structural Analogues in API Synthesis
Executive Summary & Mechanistic Context As a Senior Application Scientist, I approach the analytical validation of substituted pyridines not merely as a checklist of tests, but as a rigid, self-validating system of logic...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Context
As a Senior Application Scientist, I approach the analytical validation of substituted pyridines not merely as a checklist of tests, but as a rigid, self-validating system of logical proofs. The compound 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) 1 is a highly valuable, electron-deficient heterocycle used extensively as a building block in the synthesis of bioactive molecules, including kinase inhibitors and antitumor agents 2.
However, the synthesis of nitropyridines often involves complex mechanisms—such as [1,5] sigmatropic shifts during nitration—which frequently yield complex mixtures of closely related regioisomers 2. Distinguishing 2-Methoxy-5-nitropyridin-3-ol from its structural analogues requires an orthogonal analytical approach that leaves no room for ambiguity. This guide outlines a comprehensive cross-validation strategy, ensuring that your analytical methods are robust, ICH Q2(R2) compliant 3, and scientifically sound.
Objective Comparison: Target vs. Structural Alternatives
To establish a self-validating analytical method, we must first understand the physicochemical boundaries of our target compound compared to its most common synthetic alternatives and impurities.
Table 1: Physicochemical and Analytical Differentiators
Compound
Structural Role in Synthesis
Key Analytical Differentiator
Exact Mass [M-H]⁻
2-Methoxy-5-nitropyridin-3-ol
Target API Scaffold (Stable H-bond donor/acceptor)
C6-H is highly deshielded by ortho-NO₂ and adjacent pyridine N.
169.0255 Da
2-Methoxy-3-nitropyridin-5-ol
Regioisomer Impurity
C6-H is shielded by ortho-OH; distinct 2D HMBC correlation pattern.
169.0255 Da
2-Chloro-5-nitropyridin-3-ol
Halogenated Precursor (S_NAr electrophile)
Distinct isotopic pattern showing ³⁵Cl/³⁷Cl ratio (approx. 3:1).
172.9759 Da
Orthogonal Cross-Validation Workflow
A single analytical technique is insufficient for complex heterocycles. We employ an orthogonal workflow: HPLC-UV ensures quantitative purity, LC-HRMS confirms the elemental composition, and 2D NMR definitively locks in the regiochemistry.
Orthogonal cross-validation workflow for 2-Methoxy-5-nitropyridin-3-ol.
Self-Validating Experimental Methodologies
The following protocols are designed with internal causality—meaning the method inherently proves its own validity during execution, adhering to EDQM 4 and ICH standards.
Protocol 1: Purity and System Suitability via HPLC-UV
Causality: Reverse-phase chromatography separates regioisomers based on subtle differences in dipole moment and hydrogen-bonding capacity. The system validates itself by requiring a baseline resolution (
Rs
) greater than 2.0 between the target and its 3-nitro isomer.
Mobile Phase Preparation:
Channel A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (TFA suppresses the ionization of the C3-hydroxyl, ensuring sharp peak shapes).
Channel B: 0.1% TFA in Acetonitrile.
Sample Preparation: Dissolve 1.0 mg of the sample in 1.0 mL of Initial Mobile Phase (95% A / 5% B). Note: Using the initial mobile phase prevents solvent-front distortion (the "solvent effect").
Chromatographic Execution: Inject 5 µL onto a C18 Column (e.g., 2.1 x 100 mm, 1.7 µm) at 40°C. Run a linear gradient from 5% B to 95% B over 15 minutes.
System Suitability Verification: Monitor at 254 nm. Ensure the tailing factor (
Tf
) is < 1.5 and theoretical plates (
N
) > 10,000.
Protocol 2: Isotopic and Mass Verification via LC-HRMS
Causality: While HPLC proves purity, it cannot prove identity. High-Resolution Mass Spectrometry (HRMS) in negative electrospray ionization (ESI-) mode is selected because the acidic C3-hydroxyl group readily deprotonates, providing a strong, unambiguous [M-H]⁻ signal.
Instrument Calibration: Calibrate the ESI-TOF mass spectrometer for a low mass range (m/z 50–500) using a standard tuning mix.
Ionization Setup: Operate in ESI negative mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.
Data Acquisition: Infuse the sample post-column. Extract the exact mass chromatogram for m/z 169.0255.
Validation: The mass error must be < 5 ppm. Furthermore, the absence of an M+2 isotope peak at ~30% relative abundance confirms the absence of the 2-chloro precursor.
Protocol 3: Regiochemical Proof via 1D/2D NMR
Causality: Mass spectrometry cannot differentiate the 5-nitro and 3-nitro regioisomers since they share the exact same mass. Heteronuclear Multiple Bond Correlation (HMBC) is the definitive self-validating tool, mapping the connectivity of the carbon skeleton.
Table 2: Expected ¹H NMR Shifts and Causal Assignments (in DMSO-d₆)
Nucleus
Expected Shift (ppm)
Multiplicity
Causality / Assignment
¹H (C6-H)
8.50 - 8.80
Doublet (J ~ 2.5 Hz)
Highly deshielded by the adjacent pyridine nitrogen and the ortho-nitro group.
¹H (C4-H)
7.70 - 7.90
Doublet (J ~ 2.5 Hz)
Deshielded by para-nitrogen and ortho-nitro, but partially shielded by ortho-OH.
¹H (-OCH₃)
3.90 - 4.10
Singlet (3H)
Typical methoxy resonance, attached to the electron-deficient C2 position.
¹H (-OH)
10.5 - 11.5
Broad Singlet (1H)
Acidic proton; rapidly exchanges with D₂O if added.
Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-d₆. Add 0.05% Tetramethylsilane (TMS) as an internal standard.
1D Acquisition: Acquire standard ¹H (16 scans) and ¹³C (1024 scans) spectra at 298 K.
2D HMBC Acquisition: Set up the HMBC experiment optimized for a long-range J-coupling of 8 Hz.
Regiochemical Validation: Verify that the C6 proton correlates strongly to C2, C4, and C5, while the methoxy protons correlate only to the C2 carbon. This definitively proves the substitution pattern of 2-Methoxy-5-nitropyridin-3-ol.
References
2-Methoxy-5-nitropyridin-3-ol | C6H6N2O4 | CID 71342032 - PubChem
Source: National Institutes of Health (NIH)
URL:[Link]
ICH Q2(R2) Guideline on validation of analytical procedures - Step 5
Source: European Medicines Agency (EMA)
URL:[Link]
Nitropyridines in the Synthesis of Bioactive Molecules
Source: PMC - National Institutes of Health (NIH)
URL:[Link]
Validation/Verification of Analytical Procedures
Source: European Directorate for the Quality of Medicines & HealthCare (EDQM)
URL:[Link]
Personal protective equipment for handling 2-Methoxy-5-nitropyridin-3-ol
As a Senior Application Scientist, establishing a culture of safety requires moving beyond rote memorization of Safety Data Sheets (SDS). True laboratory safety is rooted in understanding the mechanistic causality behind...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, establishing a culture of safety requires moving beyond rote memorization of Safety Data Sheets (SDS). True laboratory safety is rooted in understanding the mechanistic causality behind chemical hazards.
This guide provides an in-depth, self-validating operational framework for handling 2-Methoxy-5-nitropyridin-3-ol (CAS: 138256-03-8) [1]. By understanding how this molecule interacts with biological systems and the physical environment, researchers can implement rigorous, scientifically grounded safety protocols.
Mechanistic Hazard Assessment
To design an effective Personal Protective Equipment (PPE) strategy, we must first analyze the molecular structure of 2-Methoxy-5-nitropyridin-3-ol and how its functional groups dictate its hazard classifications (H302, H315, H319, H335)[2]:
Electrophilicity & Sensitization (The Nitropyridine Core): The pyridine ring is inherently electron-deficient, a property severely exacerbated by the strongly electron-withdrawing nitro (-NO₂) group at the 5-position. This makes the ring highly susceptible to nucleophilic attack by biological thiols and amines (e.g., cysteine/lysine residues in skin proteins), leading to potential haptenation and allergic contact dermatitis[2].
Acidity & Local Irritation (H315 / H319): The hydroxyl (-OH) group at the 3-position acts as a weak acid. The adjacent nitro group stabilizes the conjugate base via inductive and resonance effects, lowering the pKa compared to standard pyridinols. This increased acidity is the primary driver for its severe skin and ocular irritation[2].
Dermal Penetration (The Methoxy Group): The methoxy (-OCH₃) group at the 2-position increases the molecule's overall lipophilicity (LogP) compared to unsubstituted analogs. This lipophilic character facilitates rapid partitioning into the stratum corneum, meaning standard latex gloves offer insufficient barrier protection.
Systemic Toxicity (H302): If ingested or inhaled, nitroaromatics are metabolized by hepatic nitroreductases. The reduction process generates reactive nitroso radical anions and hydroxylamines, which can induce oxidative stress and convert hemoglobin to methemoglobin, impairing oxygen transport.
Quantitative PPE Matrix
Under[3], a hazard assessment must dictate PPE selection. The table below outlines the required PPE, the mechanistic justification, and the self-validating protocol for each item.
Nitrile provides superior chemical resistance to lipophilic organic molecules compared to latex or vinyl.
Self-Validation: Inflate outer gloves with air and submerge in water to test for pinhole leaks prior to donning.
Eye/Face Protection
ANSI Z87.1 Safety Goggles (Indirect Vented)
Prevents exposure to fine, aerosolized powders which cause severe ocular irritation (H319)[2].
Self-Validation: Ensure a tight elastomeric seal around the face. Standard safety glasses with gaps are strictly prohibited.
Respiratory
N95 or P100 Particulate Respirator
Mitigates inhalation of airborne dust (H335)[2]. Note: Required only if handling outside a certified fume hood.
Self-Validation: Perform a positive and negative pressure seal check before entering the workspace.
Body Protection
Flame-Resistant (FR) Lab Coat & Closed-toe shoes
Prevents dermal contact with electrostatic powder clinging to standard cotton or synthetic clothing.
Self-Validation: Inspect cuffs and buttons for fraying where powder could accumulate. Launder only through certified chemical facilities.
Operational Workflows & Handling Protocols
Before initiating any physical transfer of the chemical, personnel must follow a strict donning procedure to ensure the barrier system is uncompromised.
Figure 1: Step-by-step PPE donning workflow ensuring continuous barrier protection.
Protocol 1: Precision Weighing and Transfer (Self-Validating)
Static Mitigation: Clear the analytical balance area inside a certified chemical fume hood. Powders of nitropyridine derivatives are highly prone to electrostatic charging, increasing aerosolization risk. Place an anti-static ionizer bar near the balance.
Transfer Mechanics: Use a grounded stainless steel spatula. Causality: Grounding prevents static discharge which could repel the fine powder out of the weighing boat. Avoid rapid, sweeping hand movements to prevent turbulent air currents.
Decontamination: Wipe the spatula and balance pan with a solvent in which the compound is soluble (e.g., ethanol or isopropanol), followed by distilled water.
System Validation: Perform a secondary wipe of the balance area with a clean, dry Kimwipe. If any yellow residue (characteristic of nitropyridines) is visible, repeat the solvent wipe until the Kimwipe remains completely pristine.
Spill Management & Disposal Plan
In the event of a spill, immediate containment is required to prevent aerosolization and dermal exposure. All disposal must strictly adhere to [4] regulations for hazardous solid waste.
Figure 2: Decision tree and operational workflow for chemical spill response and disposal.
Protocol 2: Containment & EPA-Compliant Disposal
Isolation: Immediately restrict access to the spill zone to prevent tracking the powder throughout the laboratory.
Dust Suppression (Critical Step): Do NOT dry sweep the powder. Dry sweeping aerosolizes the highly irritating particulates. Instead, mist the powder lightly with a 10% ethanol/water solution. Causality: Wetting suppresses the dust, while the small amount of ethanol breaks the hydrophobic surface tension caused by the molecule's methoxy group, allowing the water to fully wet the powder.
Collection: Use damp, inert absorbent pads to collect the material. Wipe from the perimeter of the spill inward toward the center to prevent expanding the contamination zone.
Segregation & Labeling: Place all contaminated materials (absorbent pads, outer gloves, Kimwipes) into a compatible, sealable high-density polyethylene (HDPE) hazardous waste container. Label the container explicitly as: "Hazardous Waste: Toxic Organic Solid (Contains 2-Methoxy-5-nitropyridin-3-ol)" to ensure compliance with EPA 40 CFR 261[4].
System Validation: Inspect the cleaned area under a bright white light. No particulate matter or yellow staining should be visible.
References
Title: OSHA's PPE Laboratory Standards (29 CFR 1910.132)
Source: Clarion Safety Systems
URL: [Link]
